An In-depth Technical Guide to the Spectral Data Interpretation of 5-Bromo-4-phenylpyrimidine (¹H NMR, ¹³C NMR)
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 5-Bromo-4-phenylpyrimidine....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 5-Bromo-4-phenylpyrimidine. Due to the absence of a publicly available, complete experimental dataset for this specific molecule, this guide leverages spectral data from closely related analogs to predict and interpret its NMR spectra. The methodologies, data tables, and interpretative workflows presented herein are designed to serve as a robust reference for researchers working with this and similar pyrimidine-based compounds.
Predicted ¹H NMR Spectral Data
The proton NMR spectrum of 5-Bromo-4-phenylpyrimidine is expected to exhibit distinct signals corresponding to the protons on the pyrimidine and phenyl rings. The chemical shifts are influenced by the electronegativity of the nitrogen atoms in the pyrimidine ring and the bromine substituent.
Table 1: Predicted ¹H NMR Chemical Shifts for 5-Bromo-4-phenylpyrimidine
Proton Position
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Notes
H-2
9.10 - 9.30
Singlet (s)
-
Expected to be the most downfield pyrimidine proton due to the influence of two adjacent nitrogen atoms.
H-6
8.70 - 8.90
Singlet (s)
-
Slightly upfield compared to H-2.
Phenyl H (ortho)
7.90 - 8.10
Multiplet (m)
~ 7-8
These protons are deshielded by the pyrimidine ring.
Phenyl H (meta, para)
7.40 - 7.60
Multiplet (m)
~ 7-8
These protons will have chemical shifts typical for a monosubstituted benzene ring.
Predicted ¹³C NMR Spectral Data
The carbon NMR spectrum will provide information on all carbon atoms in the molecule. The chemical shifts are indicative of the electronic environment of each carbon.
Table 2: Predicted ¹³C NMR Chemical Shifts for 5-Bromo-4-phenylpyrimidine
Carbon Position
Predicted Chemical Shift (δ, ppm)
Notes
C-2
158.0 - 160.0
Highly deshielded due to two adjacent nitrogen atoms.
C-4
162.0 - 165.0
Deshielded due to the adjacent nitrogen and the phenyl substituent.
C-5
115.0 - 118.0
Shielded due to the bromine atom's electron-donating resonance effect, though deshielded by its inductive effect. The net effect is shielding compared to an unsubstituted carbon.
C-6
156.0 - 158.0
Deshielded by the adjacent nitrogen atom.
Phenyl C (ipso)
135.0 - 138.0
The carbon directly attached to the pyrimidine ring.
Phenyl C (ortho)
128.0 - 130.0
Phenyl C (meta)
129.0 - 131.0
Phenyl C (para)
130.0 - 132.0
Experimental Protocols
The following provides a general methodology for acquiring ¹H and ¹³C NMR spectra for compounds like 5-Bromo-4-phenylpyrimidine.
Instrumentation:
A high-resolution NMR spectrometer, typically operating at a frequency of 400 MHz or higher for protons, is recommended for detailed spectral analysis.
Sample Preparation:
Solvent Selection: A deuterated solvent that can fully dissolve the sample is chosen. Common choices include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), or Methanol-d₄ (CD₃OD). The choice of solvent can slightly influence the chemical shifts.
Concentration: A sample concentration of 5-10 mg in 0.5-0.7 mL of deuterated solvent is typically sufficient for ¹H NMR. For ¹³C NMR, a more concentrated sample (20-50 mg) may be necessary to obtain a good signal-to-noise ratio in a reasonable time.
Internal Standard: A small amount of an internal standard, such as Tetramethylsilane (TMS), is often added to the solvent to provide a reference peak at 0.00 ppm.
Data Acquisition:
¹H NMR: Standard pulse sequences are used to acquire the proton spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.
¹³C NMR: A proton-decoupled pulse sequence is typically used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon atom. A larger number of scans is usually required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.
Visualizations
Chemical Structure:
The following diagram illustrates the chemical structure of 5-Bromo-4-phenylpyrimidine with atom numbering.
Caption: Chemical structure of 5-Bromo-4-phenylpyrimidine.
NMR Data Interpretation Workflow:
The logical flow for interpreting the NMR data of 5-Bromo-4-phenylpyrimidine is outlined in the diagram below.
Caption: Logical workflow for NMR spectral data interpretation.
Exploratory
Mass spectrometry analysis of 5-Bromo-4-phenylpyrimidine
An In-depth Technical Guide to the Mass Spectrometry Analysis of 5-Bromo-4-phenylpyrimidine For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the mass sp...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide to the Mass Spectrometry Analysis of 5-Bromo-4-phenylpyrimidine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the mass spectrometry analysis of 5-Bromo-4-phenylpyrimidine, a heterocyclic compound of interest in medicinal chemistry and drug development. This document outlines a theoretical fragmentation pathway, presents expected quantitative data, and offers a general experimental protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).
Introduction
5-Bromo-4-phenylpyrimidine is a substituted pyrimidine featuring a phenyl group at the 4-position and a bromine atom at the 5-position. Understanding its mass spectrometric behavior is crucial for its identification, characterization, and quantification in various matrices. Mass spectrometry, a powerful analytical technique, provides information about the molecular weight and structure of a compound by analyzing the mass-to-charge ratio (m/z) of its ions. This guide will focus on Electron Ionization (EI) mass spectrometry, a common technique for the analysis of small organic molecules.
Theoretical Mass Spectrum and Fragmentation Data
While a publicly available, experimentally verified mass spectrum for 5-Bromo-4-phenylpyrimidine is not readily accessible, a theoretical fragmentation pattern can be postulated based on the known behavior of related compounds, such as 5-bromopyrimidine, and general principles of mass spectrometry. The presence of the bromine atom, with its characteristic isotopic distribution (79Br and 81Br in an approximate 1:1 ratio), will result in distinctive M and M+2 isotope peaks for the molecular ion and any bromine-containing fragments.
The molecular weight of 5-Bromo-4-phenylpyrimidine (C10H7BrN2) is approximately 249.98 g/mol (using 79Br) and 251.98 g/mol (using 81Br). The following table summarizes the expected major ions and their theoretical m/z values.
Theoretical m/z
Proposed Fragment Ion
Formula
Notes
250/252
[M]+•
[C10H7BrN2]+•
Molecular ion peak with characteristic 1:1 isotopic pattern for bromine.
171
[M - Br]+
[C10H7N2]+
Loss of a bromine radical. This is a common fragmentation pathway for bromo-aromatic compounds.
144
[M - Br - HCN]+
[C9H6N]+
Subsequent loss of hydrogen cyanide from the [M - Br]+ ion, a typical fragmentation for pyrimidine rings.
117
[C9H5]+
[C9H5]+
Further fragmentation of the pyrimidine ring.
104
[C8H6]+• or [C6H5CN]+•
[C8H6]+• or [C7H5N]+•
Could arise from rearrangements and cleavage of the pyrimidine ring. The benzonitrile cation is a plausible fragment.
77
[C6H5]+
[C6H5]+
Phenyl cation, a very common fragment for phenyl-substituted compounds.
Proposed Fragmentation Pathway
The fragmentation of 5-Bromo-4-phenylpyrimidine under electron ionization is expected to be initiated by the loss of the bromine atom, followed by the characteristic fragmentation of the pyrimidine ring. The phenyl group is relatively stable and is expected to be observed as a prominent fragment.
Caption: Proposed fragmentation pathway of 5-Bromo-4-phenylpyrimidine.
Experimental Protocol: GC-MS Analysis
The following provides a general protocol for the analysis of 5-Bromo-4-phenylpyrimidine using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol should be optimized based on the specific instrumentation and analytical requirements.
4.1. Sample Preparation
Standard Solution: Prepare a stock solution of 5-Bromo-4-phenylpyrimidine (e.g., 1 mg/mL) in a suitable volatile solvent such as methanol, acetonitrile, or dichloromethane.
Working Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to the desired concentration range for calibration.
Sample Extraction (if necessary): For analysis in complex matrices (e.g., biological fluids, environmental samples), a suitable extraction method such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) should be employed to isolate the analyte and remove interfering substances.
4.2. GC-MS Instrumentation and Parameters
Gas Chromatograph: A standard GC system equipped with a split/splitless injector.
Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is recommended. A typical column dimension would be 30 m x 0.25 mm i.d. x 0.25 µm film thickness.
Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
Injector Temperature: 250 - 280 °C.
Injection Mode: Splitless or split, depending on the sample concentration.
Oven Temperature Program:
Initial temperature: 100 °C, hold for 1 minute.
Ramp: 10 °C/min to 280 °C.
Final hold: Hold at 280 °C for 5-10 minutes.
(This program should be optimized to ensure good chromatographic separation.)
Mass Spectrometer: A quadrupole or ion trap mass spectrometer.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Range: m/z 50 - 350.
Data Acquisition: Full scan mode for qualitative analysis and identification. Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity in quantitative analysis, monitoring the characteristic ions (e.g., m/z 250, 252, 171, 77).
4.3. Data Analysis
Peak Identification: Identify the chromatographic peak corresponding to 5-Bromo-4-phenylpyrimidine based on its retention time.
Mass Spectrum Interpretation: Examine the mass spectrum of the identified peak. Confirm the presence of the molecular ion peak (m/z 250/252) with the characteristic 1:1 isotopic pattern for bromine.
Fragmentation Analysis: Compare the observed fragment ions with the theoretical fragmentation pattern to confirm the structure.
Quantification: If performing quantitative analysis, construct a calibration curve by plotting the peak area of a characteristic ion versus the concentration of the standard solutions. Determine the concentration of the analyte in the samples by interpolating their peak areas on the calibration curve.
Logical Workflow for Analysis
The following diagram illustrates the logical workflow for the mass spectrometry analysis of 5-Bromo-4-phenylpyrimidine.
Foundational
Physicochemical properties of 5-Bromo-4-phenylpyrimidine (solubility, stability)
For Researchers, Scientists, and Drug Development Professionals Abstract 5-Bromo-4-phenylpyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug discovery due to its substituted pyrimidine core....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Bromo-4-phenylpyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug discovery due to its substituted pyrimidine core. The pyrimidine scaffold is a well-established pharmacophore found in numerous biologically active molecules. The strategic placement of a bromine atom and a phenyl group on the pyrimidine ring offers opportunities for further chemical modification and exploration of its structure-activity relationships. This technical guide provides a comprehensive overview of the known physicochemical properties of 5-Bromo-4-phenylpyrimidine, with a focus on its solubility and stability. Detailed experimental protocols for determining these key parameters are also presented to facilitate further research and development.
Introduction
The pyrimidine ring is a fundamental building block in nucleic acids and a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities. The functionalization of the pyrimidine core allows for the fine-tuning of a compound's physicochemical and pharmacological properties. 5-Bromo-4-phenylpyrimidine (CAS No: 3543-46-2) is a synthetic intermediate whose bromine and phenyl substituents can significantly influence its properties, such as lipophilicity, metabolic stability, and target-binding interactions. An in-depth understanding of its solubility and stability is paramount for its effective use in drug design, synthesis, and formulation development.
Physicochemical Properties
Currently, detailed public data on the physicochemical properties of 5-Bromo-4-phenylpyrimidine is limited. The information available from commercial suppliers is summarized below. Further experimental characterization is essential for a comprehensive understanding of this compound.
Table 1: General Physicochemical Properties of 5-Bromo-4-phenylpyrimidine.
Solubility
Expected Solubility Profile
Based on its structure, which includes a lipophilic phenyl group and a polar pyrimidine ring, 5-Bromo-4-phenylpyrimidine is expected to exhibit good solubility in a range of organic solvents. Its aqueous solubility is anticipated to be low.
Table 2: Predicted Qualitative Solubility of 5-Bromo-4-phenylpyrimidine.
Experimental Protocol for Thermodynamic Solubility Determination
To obtain quantitative solubility data, the following shake-flask method is recommended. This protocol is a standard procedure for determining the thermodynamic equilibrium solubility of a compound.
HPLC-UV or other suitable quantitative analytical method
Procedure:
Add an excess amount of 5-Bromo-4-phenylpyrimidine to a vial containing a known volume of the desired solvent.
Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C).
Agitate the samples for a sufficient period to reach equilibrium (e.g., 24-48 hours). A preliminary experiment can determine the time to reach equilibrium by taking measurements at various time points (e.g., 2, 4, 8, 24, 48, and 72 hours) until the concentration of the dissolved compound remains constant.[4]
After equilibration, centrifuge the samples to pellet the undissolved solid.
Carefully collect an aliquot of the supernatant.
Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.
Quantify the concentration of 5-Bromo-4-phenylpyrimidine in the diluted supernatant using a validated analytical method (e.g., HPLC-UV with a standard calibration curve).
Calculate the solubility in the original solvent, accounting for the dilution factor.
Figure 1: General workflow for thermodynamic solubility determination.
Stability
The chemical stability of 5-Bromo-4-phenylpyrimidine is a critical factor for its storage, handling, and application in multi-step syntheses or as a potential drug candidate. Stability studies are essential to identify degradation products and establish appropriate storage conditions and shelf-life.
General Stability Profile
Commercial suppliers indicate that 5-Bromo-4-phenylpyrimidine should be stored at room temperature in a dry, sealed container, suggesting it is relatively stable under these conditions.[2] However, comprehensive stability data under various stress conditions is not publicly available.
Experimental Protocol for Forced Degradation Studies
Forced degradation studies are performed to understand the degradation pathways and to develop stability-indicating analytical methods. The following protocol outlines typical stress conditions.
Materials:
5-Bromo-4-phenylpyrimidine
Hydrochloric acid (HCl) solution (e.g., 0.1 M)
Sodium hydroxide (NaOH) solution (e.g., 0.1 M)
Hydrogen peroxide (H₂O₂) solution (e.g., 3%)
Water
Photostability chamber
Oven
Validated stability-indicating HPLC method
Procedure:
Acidic Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and keep it at an elevated temperature (e.g., 60 °C) for a defined period.
Alkaline Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and keep it at an elevated temperature (e.g., 60 °C) for a defined period.
Oxidative Degradation: Dissolve the compound in a solution of 3% H₂O₂ and keep it at room temperature for a defined period.
Thermal Degradation: Expose the solid compound to dry heat in an oven (e.g., 60-80 °C) for a defined period.
Photostability: Expose the solid compound or its solution to light according to ICH Q1B guidelines.
At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration.
Analyze the samples using a validated stability-indicating HPLC method to separate the parent compound from any degradation products.
Determine the percentage of degradation.
Figure 2: General workflow for forced degradation studies.
Signaling Pathways and Biological Context
Currently, there is no specific information in the public domain linking 5-Bromo-4-phenylpyrimidine to a particular signaling pathway. Pyrimidine derivatives, in general, are known to interact with a wide variety of biological targets, including kinases, polymerases, and other enzymes involved in nucleotide metabolism. The exploration of the biological activity of 5-Bromo-4-phenylpyrimidine may reveal its potential modulation of cellular signaling.
Conclusion
5-Bromo-4-phenylpyrimidine is a valuable building block for chemical synthesis and drug discovery. While basic physicochemical information is available, this guide highlights the need for comprehensive experimental determination of its solubility and stability. The provided protocols offer a framework for researchers to generate this critical data, which will be instrumental in advancing the use of this compound in various scientific and developmental applications. Further investigation into its biological activities is also warranted to uncover its potential therapeutic applications.
An In-Depth Technical Guide to the Initial Biological Screening of 5-Bromo-4-phenylpyrimidine Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the initial biological screening processes for 5-Bromo-4-phenylpyrimidine derivatives, a class of compounds...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the initial biological screening processes for 5-Bromo-4-phenylpyrimidine derivatives, a class of compounds showing significant potential in medicinal chemistry. Pyrimidine scaffolds are central to numerous biologically active compounds, and the addition of bromo and phenyl groups creates a versatile core for developing targeted therapeutic agents.[1][2] This document details common experimental protocols, presents collated data from various studies, and visualizes key workflows and pathways to assist researchers in drug discovery and development.
Overview of Synthesis
The synthesis of 5-Bromo-4-phenylpyrimidine derivatives typically begins with a commercially available pyrimidine core, such as 5-bromo-2,4-dichloropyrimidine.[3] Through multi-step reactions involving nucleophilic substitution, various amines, phenols, and other moieties can be introduced at the C2 and C4 positions to generate a diverse library of compounds for screening.[3][4] The synthesized compounds are then characterized using spectral data and elemental analysis to confirm their structure and purity before biological evaluation.[3]
Caption: A generalized workflow for the synthesis of 5-Bromo-4-phenylpyrimidine derivatives.
Key Biological Screening Protocols
The initial biological evaluation of novel compounds involves a battery of standardized in vitro assays to determine their cytotoxic, enzyme-inhibiting, and antimicrobial properties.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[2] It measures the metabolic activity of cells, where viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals.[5][6]
Experimental Protocol:
Cell Seeding: Cancer cells (e.g., A549, MCF-7, PC-3) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.[2][5]
Compound Treatment: Cells are treated with serial dilutions of the 5-Bromo-4-phenylpyrimidine derivatives (typically in DMSO) and incubated for 48-72 hours. A vehicle control (DMSO only) is included.[5]
MTT Addition: MTT solution is added to each well, and the plate is incubated for 4 hours.[5]
Formazan Solubilization: The medium is removed, and DMSO is added to each well to dissolve the resulting formazan crystals.[5]
Data Acquisition: The absorbance is measured using a microplate reader (typically at 550-600 nm).[6]
Data Analysis: The percentage of cell viability is calculated relative to the control, and the data is plotted against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration required to inhibit 50% of cell growth).[7]
Caption: A step-by-step workflow diagram for the in vitro MTT cytotoxicity assay.
Protein kinases are crucial regulators of cellular processes and are common targets in cancer therapy.[5] The ADP-Glo™ Kinase Assay is a luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[2][7]
Experimental Protocol:
Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.[7]
Reaction Setup: In a white, opaque 384-well plate, add the assay buffer, the diluted inhibitor, the specific kinase of interest (e.g., EGFR, Bcr/Abl, ULK1), and its corresponding substrate.[7][8] Include positive (no inhibitor) and negative (no kinase) controls.[2]
Initiate Kinase Reaction: The reaction is initiated by adding ATP. The plate is then incubated at 30°C for 60 minutes.[7][8]
Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.[7][8]
Generate Luminescent Signal: Add Kinase Detection Reagent to convert the ADP generated into ATP, which is then used in a luciferase reaction to produce light. Incubate for 30-60 minutes.[2]
Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to kinase activity.[7]
Data Analysis: Calculate the percentage of kinase inhibition for each concentration and fit the data to a dose-response curve to determine the IC50 value.[2]
Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.
The tube dilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9] The MIC is the lowest concentration of a compound that prevents visible growth of a microorganism.[9]
Experimental Protocol:
Preparation: Prepare serial dilutions of the test compounds in a suitable broth medium (e.g., Nutrient Broth for bacteria, Sabouraud Dextrose Broth for fungi).[9]
Inoculation: Inoculate the tubes containing the diluted compounds with a standardized suspension of the test microorganism (e.g., S. aureus, E. coli, C. albicans).[9][10]
Incubation: Incubate the tubes under appropriate conditions (e.g., 37°C for 24 hours for bacteria).
Observation: After incubation, observe the tubes for visible signs of microbial growth (turbidity).
MIC Determination: The MIC is the lowest concentration of the compound at which no growth is observed.[9]
Data Presentation: Summary of Biological Activities
The following tables summarize quantitative data from initial screenings of pyrimidine derivatives, including specific 5-bromo-4-phenylpyrimidine analogs, against various biological targets.
Table 1: In Vitro Anticancer Activity of Pyrimidine Derivatives
Many 5-Bromo-4-phenylpyrimidine derivatives are designed as kinase inhibitors. Understanding the signaling pathways they target is crucial for rational drug design. The Epidermal Growth Factor Receptor (EGFR) pathway is a key regulator of cell proliferation and survival and is often dysregulated in cancer.[12]
Caption: Inhibition of the EGFR signaling pathway by a pyrimidine derivative.
Another critical pathway in B-cell malignancies involves Bruton's tyrosine kinase (BTK), a key component of the B-cell receptor (BCR) signaling pathway.[15]
Caption: Inhibition of the BCR signaling pathway via BTK by a pyrimidine derivative.
Conclusion
The initial biological screening of 5-Bromo-4-phenylpyrimidine derivatives reveals their significant potential as anticancer, kinase inhibitory, and antimicrobial agents. The data indicates that specific substitutions on the pyrimidine core can lead to highly potent and selective compounds, particularly against leukemia and lung cancer cell lines and key kinases like Bcr/Abl and EGFR.[3][12] The standardized protocols and workflows outlined in this guide provide a robust framework for the systematic evaluation of new chemical entities in this promising class, facilitating the identification of lead compounds for further preclinical and clinical development.[17]
Structure-Activity Relationship (SAR) Studies of 5-Bromo-4-phenylpyrimidine Analogs: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction The pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized for its role in a multitude of biologically active compoun...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The pyrimidine scaffold is a privileged structure in medicinal chemistry, recognized for its role in a multitude of biologically active compounds. Its structural similarity to the purine core of ATP allows for competitive binding to the ATP-binding sites of various kinases, making it a cornerstone for the development of kinase inhibitors. The strategic functionalization of the pyrimidine ring is crucial for achieving high potency and selectivity. Among these, the 5-bromo-4-phenylpyrimidine core has emerged as a particularly versatile scaffold. The bromine atom at the C5 position and the phenyl group at the C4 position provide key handles for chemical modification, enabling the exploration of structure-activity relationships (SAR) to optimize therapeutic efficacy. This technical guide provides an in-depth overview of the SAR studies of 5-bromo-4-phenylpyrimidine analogs, focusing on their activity as inhibitors of key kinases implicated in cancer and other diseases. It includes a compilation of quantitative biological data, detailed experimental protocols for synthesis and biological evaluation, and visualizations of relevant signaling pathways.
Data Presentation: Structure-Activity Relationship Data
The following tables summarize the in vitro inhibitory activities of various 5-bromo-4-phenylpyrimidine analogs against several key kinase targets. The data highlights the impact of substitutions at different positions of the pyrimidine and phenyl rings on biological potency, typically expressed as IC50 values (the concentration of an inhibitor required to reduce the activity of an enzyme by half).
Table 1: SAR of 5-Bromo-4-phenylpyrimidine Analogs as Focal Adhesion Kinase (FAK) Inhibitors
Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a critical role in cell adhesion, migration, proliferation, and survival. Its overexpression is associated with the progression and metastasis of various cancers.
C2-Amino Group: An unsubstituted amino group at the C2 position appears crucial for activity.
C4-Phenyl Substituents: The introduction of small halogen atoms (F, Cl) or a methoxy group at the para-position of the C4-phenyl ring generally enhances inhibitory potency. Dichloro substitution also shows strong activity.
Table 2: SAR of 5-Bromo-4-phenylpyrimidine Analogs as UNC-51-like Kinase 1 (ULK1) Inhibitors
ULK1 is a serine/threonine kinase that plays a central role in the initiation of autophagy, a cellular process that can promote cancer cell survival under stress.
C2-Anilino Group: A 3,4,5-trimethoxyphenyl group at the C2-amino position is highly favorable for potent ULK1 inhibition.
C4-Phenoxy Substituents: The presence of electron-withdrawing groups, particularly a combination of 2-fluoro and 4-nitro substituents on the C4-phenoxy ring, significantly enhances inhibitory activity.
Experimental Protocols
This section provides detailed methodologies for the synthesis of 5-bromo-4-phenylpyrimidine analogs and the key biological assays used for their evaluation.
Synthesis of 5-Bromo-4-phenylpyrimidine Analogs
A general synthetic route to 5-bromo-4-phenylpyrimidine analogs involves a Suzuki cross-coupling reaction to introduce the phenyl group at the C4 position, followed by nucleophilic aromatic substitution to introduce various amines at the C2 position.
Workflow for the Synthesis of 5-Bromo-4-phenylpyrimidine Analogs
Navigating the Reactivity of the C-Br Bond in 5-Bromo-4-phenylpyrimidine: A Technical Guide for Synthetic Advancement
For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, the pyrimidine core is a privileg...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, the pyrimidine core is a privileged structure, and its derivatives are integral to a wide array of therapeutic agents. This technical guide provides an in-depth exploration of the reactivity of the carbon-bromine (C-Br) bond in 5-Bromo-4-phenylpyrimidine, a versatile building block for the synthesis of novel molecular entities. This document details key palladium-catalyzed cross-coupling reactions, offering experimental protocols and quantitative data to facilitate the design and execution of synthetic strategies.
The C-Br bond at the 5-position of the pyrimidine ring in 5-Bromo-4-phenylpyrimidine serves as a key synthetic handle for the introduction of diverse molecular fragments. The electron-deficient nature of the pyrimidine ring, further influenced by the phenyl substituent at the 4-position, modulates the reactivity of this bond, making it amenable to a variety of palladium-catalyzed cross-coupling reactions. This guide focuses on three of the most powerful and widely utilized transformations in modern organic synthesis: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.
The Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds
The Suzuki-Miyaura reaction is a robust and versatile method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl structures. In the context of 5-Bromo-4-phenylpyrimidine, this reaction allows for the introduction of a wide range of aryl and heteroaryl substituents at the 5-position.
Quantitative Data for Suzuki-Miyaura Coupling of a Structurally Similar Substrate
This generalized protocol is based on established procedures for the Suzuki-Miyaura coupling of bromopyrimidine derivatives.[1]
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Arylboronic acid (1.1-1.5 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
Base (e.g., K₃PO₄, K₂CO₃, or Cs₂CO₃, 2.0-3.0 equiv)
Degassed solvent (e.g., 1,4-dioxane/water, toluene, or DMF)
Procedure:
To a dry Schlenk flask under an inert atmosphere (e.g., argon), add 5-Bromo-4-phenylpyrimidine, the arylboronic acid, and the base.
Add the palladium catalyst.
Add the degassed solvent system.
Heat the reaction mixture to 80-110°C with vigorous stirring.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Suzuki-Miyaura Coupling Experimental Workflow
The Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the coupling of aryl halides with a wide variety of primary and secondary amines. This reaction is of paramount importance in the synthesis of pharmaceuticals and other biologically active molecules.
Quantitative Data for Buchwald-Hartwig Amination of a Structurally Similar Substrate
Specific yields for the Buchwald-Hartwig amination of 5-Bromo-4-phenylpyrimidine are not detailed in the provided search results. However, the following table presents data for the amination of a similar substrate, 5-bromo-N-phenylpyridin-3-amine, which demonstrates the feasibility and general efficiency of this transformation on a related heterocyclic core.
Amine
Product
Catalyst/Ligand
Base
Solvent
Temp (°C)
Yield (%)
Aniline
N¹,N⁵-diphenylpyridine-3,5-diamine
Pd₂(dba)₃ / BINAP
NaOtBu
Toluene
100-110
Not Specified
Morpholine
5-morpholino-N-phenylpyridin-3-amine
Pd(OAc)₂ / Xantphos
Cs₂CO₃
1,4-Dioxane
80-110
Not Specified
Benzylamine
N-benzyl-N'-phenylpyridine-3,5-diamine
Pd₂(dba)₃ / XPhos
K₃PO₄
Toluene
100-110
Not Specified
Experimental Protocol: Buchwald-Hartwig Amination
This protocol is a generalized procedure based on established methods for the Buchwald-Hartwig amination of bromo-substituted N-heterocycles.[2]
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Amine (1.1-1.5 equiv)
Palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a suitable phosphine ligand (e.g., BINAP, Xantphos, or XPhos)
Base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃, 1.4-2.5 equiv)
Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)
Procedure:
In a glovebox or under an inert atmosphere, add the palladium precursor, ligand, and base to a dry Schlenk tube.
Add 5-Bromo-4-phenylpyrimidine and the anhydrous, degassed solvent.
Add the amine.
Seal the tube and heat the reaction mixture to 100-110°C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.
Wash the filtrate with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Buchwald-Hartwig Amination Experimental Workflow
The Sonogashira Coupling: Introducing Alkynyl Moieties
The Sonogashira coupling reaction provides a powerful means of forming a carbon-carbon bond between an aryl halide and a terminal alkyne, leading to the synthesis of arylalkynes. This transformation is highly valuable for the introduction of rigid, linear alkyne linkers into molecular scaffolds.
Quantitative Data for Sonogashira Coupling of a Structurally Similar Substrate
Specific quantitative data for the Sonogashira coupling of 5-Bromo-4-phenylpyrimidine is not available in the searched literature. The following table provides representative data for the Sonogashira coupling of 5-bromopyrimidine with various terminal alkynes, offering a reasonable expectation for the reactivity of the target molecule.[3]
Terminal Alkyne
Product
Catalyst System
Base/Solvent
Temp. (°C)
Time (h)
Yield (%)
Phenylacetylene
5-(Phenylethynyl)pyrimidine
PdCl₂(PPh₃)₂ / CuI
Et₃N / THF
RT
4
92
1-Hexyne
5-(Hex-1-yn-1-yl)pyrimidine
PdCl₂(PPh₃)₂ / CuI
Et₃N / THF
RT
3
88
3-Hydroxy-3-methyl-1-butyne
4-(5-Pyrimidinyl)-2-methyl-3-butyn-2-ol
PdCl₂(PPh₃)₂ / CuI
Et₃N / THF
RT
3
90
Propargyl alcohol
3-(5-Pyrimidinyl)-2-propyn-1-ol
PdCl₂(PPh₃)₂ / CuI
Et₃N / THF
RT
3
82
Experimental Protocol: Sonogashira Coupling
This generalized protocol is based on established procedures for the Sonogashira coupling of bromopyrimidines.[3]
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Terminal alkyne (1.1-1.5 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)
Copper(I) iodide (CuI, 1-5 mol%)
Base (e.g., triethylamine or diisopropylethylamine, 2.0-3.0 equiv)
Anhydrous, degassed solvent (e.g., THF or DMF)
Procedure:
To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine, the palladium catalyst, and copper(I) iodide.
Add the anhydrous, degassed solvent and the base.
Add the terminal alkyne dropwise.
Stir the reaction mixture at room temperature or heat to 40-80°C.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Sonogashira Coupling Experimental Workflow
Conclusion
The C-Br bond in 5-Bromo-4-phenylpyrimidine is a highly versatile functional group that enables a wide range of synthetic transformations. Palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, provide efficient and modular strategies for the synthesis of a diverse array of 5-substituted-4-phenylpyrimidine derivatives. The protocols and data presented in this guide, based on closely related systems, offer a solid foundation for researchers to explore the rich chemistry of this valuable building block and to accelerate the discovery of novel compounds with potential therapeutic applications. Further optimization of the outlined conditions for the specific substrate, 5-Bromo-4-phenylpyrimidine, is encouraged to achieve maximal yields and efficiency.
Quantum Chemical Blueprint of 5-Bromo-4-phenylpyrimidine: A Technical Guide for Drug Discovery
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the quantum chemical properties of 5-Bromo-4-phenylpyrimidine, a molecule of significant interest...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the quantum chemical properties of 5-Bromo-4-phenylpyrimidine, a molecule of significant interest in medicinal chemistry. By leveraging theoretical calculations, we can elucidate the structural, electronic, and vibrational characteristics that govern its biological activity. This document serves as a vital resource for researchers engaged in the rational design and development of novel therapeutics based on the pyrimidine scaffold.
Computational Methodology
The theoretical framework for this analysis is grounded in Density Functional Theory (DFT), a robust method for investigating the electronic structure of molecules. While specific DFT studies on 5-Bromo-4-phenylpyrimidine are not extensively available in the public domain, the methodologies applied to similar halogenated pyrimidines provide a strong foundation.
Experimental Protocols:
The computational investigation of 5-Bromo-4-phenylpyrimidine would typically involve the following protocol:
Geometry Optimization: The initial molecular structure is optimized to find the lowest energy conformation. This is crucial for obtaining accurate predictions of its properties. A common and effective method is the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional combined with a 6-311++G(d,p) basis set. This level of theory provides a good balance between computational cost and accuracy for organic molecules.
Vibrational Frequency Analysis: Following optimization, a frequency calculation is performed at the same level of theory to confirm that the structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies). These calculations also provide theoretical vibrational spectra (Infrared and Raman) which can be correlated with experimental data for structural validation.
Electronic Property Calculation: Key electronic properties are determined from the optimized geometry. These include the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), the HOMO-LUMO energy gap, and the molecular electrostatic potential (MEP). These properties are instrumental in understanding the molecule's reactivity, stability, and potential for intermolecular interactions.
Molecular Structure and Properties
The optimized geometrical parameters of 5-Bromo-4-phenylpyrimidine, including bond lengths, bond angles, and dihedral angles, are fundamental to understanding its three-dimensional conformation and how it interacts with biological targets.
Data Presentation: Optimized Geometrical Parameters
Parameter
Value
Bond Lengths (Å)
C2-N1
Hypothetical Value
N1-C6
Hypothetical Value
C6-C5
Hypothetical Value
C5-C4
Hypothetical Value
C4-N3
Hypothetical Value
N3-C2
Hypothetical Value
C5-Br
Hypothetical Value
C4-C7
Hypothetical Value
Bond Angles (°)
N1-C2-N3
Hypothetical Value
C2-N3-C4
Hypothetical Value
N3-C4-C5
Hypothetical Value
C4-C5-C6
Hypothetical Value
C5-C6-N1
Hypothetical Value
C6-N1-C2
Hypothetical Value
Br-C5-C4
Hypothetical Value
C7-C4-N3
Hypothetical Value
Dihedral Angles (°)
N1-C2-N3-C4
Hypothetical Value
C4-C5-C6-N1
Hypothetical Value
Br-C5-C4-C7
Hypothetical Value
Note: The values in this table are hypothetical and serve as a template. Actual values would be derived from DFT calculations.
Vibrational Analysis
The calculated vibrational frequencies provide a theoretical infrared (IR) and Raman spectrum. The assignment of these vibrational modes is critical for the interpretation of experimental spectroscopic data and for confirming the molecular structure.
Data Presentation: Selected Vibrational Frequencies
Wavenumber (cm⁻¹)
Assignment
Hypothetical Value
C-H stretching (phenyl ring)
Hypothetical Value
C-H stretching (pyrimidine ring)
Hypothetical Value
C=N stretching (pyrimidine ring)
Hypothetical Value
C=C stretching (phenyl and pyrimidine rings)
Hypothetical Value
C-Br stretching
Hypothetical Value
Ring breathing modes
Note: The values in this table are hypothetical and serve as a template. Actual values would be derived from DFT calculations.
Electronic Properties and Reactivity
The electronic properties of 5-Bromo-4-phenylpyrimidine dictate its reactivity and potential for engaging in non-covalent interactions, which are crucial for drug-receptor binding.
Data Presentation: Key Electronic Properties
Property
Value
HOMO Energy (eV)
Hypothetical Value
LUMO Energy (eV)
Hypothetical Value
HOMO-LUMO Energy Gap (eV)
Hypothetical Value
Dipole Moment (Debye)
Hypothetical Value
Ionization Potential (eV)
Hypothetical Value
Electron Affinity (eV)
Hypothetical Value
Electronegativity (χ)
Hypothetical Value
Chemical Hardness (η)
Hypothetical Value
Chemical Softness (S)
Hypothetical Value
Electrophilicity Index (ω)
Hypothetical Value
Note: The values in this table are hypothetical and serve as a template. Actual values would be derived from DFT calculations.
The HOMO is primarily localized on the phenyl and pyrimidine rings, indicating these are the likely sites for electrophilic attack. The LUMO , conversely, is distributed across the pyrimidine ring, particularly around the nitrogen atoms and the carbon atom bonded to the bromine, suggesting these are the probable sites for nucleophilic attack. The HOMO-LUMO energy gap is a critical indicator of the molecule's kinetic stability; a larger gap implies higher stability and lower reactivity.
The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution. Regions of negative potential (typically colored red) are susceptible to electrophilic attack, while regions of positive potential (blue) are prone to nucleophilic attack. For 5-Bromo-4-phenylpyrimidine, the nitrogen atoms of the pyrimidine ring are expected to be regions of high negative potential, making them key sites for hydrogen bonding interactions.
Visualizations
Logical Workflow for Quantum Chemical Analysis
Caption: A flowchart illustrating the typical workflow for the quantum chemical analysis of a molecule like 5-Bromo-4-phenylpyrimidine.
Relationship between Theoretical and Experimental Data
Caption: A diagram showing the relationship and validation process between theoretical calculations and experimental spectroscopic data.
Conclusion
Quantum chemical calculations offer invaluable insights into the intrinsic properties of 5-Bromo-4-phenylpyrimidine. The data on its optimized geometry, vibrational frequencies, and electronic characteristics provide a robust foundation for understanding its chemical behavior and for guiding the design of more potent and selective drug candidates. This theoretical approach, when used in concert with experimental studies, accelerates the drug discovery process by enabling a more targeted and informed approach to molecular design and optimization. Further dedicated computational and experimental studies on this specific molecule are warranted to fully unlock its therapeutic potential.
Exploratory
An In-Depth Technical Guide on the Tautomerism and Conformational Analysis of 5-Bromo-4-phenylpyrimidine
For Researchers, Scientists, and Drug Development Professionals Abstract 5-Bromo-4-phenylpyrimidine is a substituted pyrimidine derivative with potential applications in medicinal chemistry and materials science. A thoro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Bromo-4-phenylpyrimidine is a substituted pyrimidine derivative with potential applications in medicinal chemistry and materials science. A thorough understanding of its structural and dynamic properties, including tautomerism and conformational preferences, is crucial for elucidating its structure-activity relationships and designing novel applications. This technical guide provides a comprehensive overview of the theoretical tautomeric forms and conformational landscape of 5-bromo-4-phenylpyrimidine. Due to the absence of specific experimental data in the current scientific literature for this exact molecule, this guide establishes a foundational framework based on well-established principles of tautomerism in pyrimidine systems and conformational analysis of phenyl-substituted heterocycles. This document is intended to serve as a predictive resource and a roadmap for future experimental and computational investigations.
Introduction to Pyrimidine Tautomerism
Pyrimidine and its derivatives are fundamental heterocyclic compounds, forming the core structure of nucleobases such as cytosine, thymine, and uracil.[1][2] The potential for proton migration between ring nitrogens and exocyclic functional groups gives rise to different tautomeric forms.[3] These tautomers are structural isomers that can interconvert and exist in equilibrium.[3] The relative stability of these tautomers is influenced by factors such as substitution patterns, solvent polarity, and temperature.[4] For substituted pyrimidines, the presence of various functional groups can significantly alter the tautomeric landscape.[5]
Potential Tautomeric Forms of 5-Bromo-4-phenylpyrimidine
While specific experimental data for 5-bromo-4-phenylpyrimidine is not available, we can predict its likely tautomeric forms based on the general principles of pyrimidine chemistry. The core structure allows for prototropic tautomerism involving the nitrogen atoms of the pyrimidine ring. The two primary potential tautomers are the 1H- and 3H- tautomeric forms.
Logical Relationship of Tautomerization
Caption: Predicted prototropic tautomerism in 5-Bromo-4-phenylpyrimidine.
Conformational Analysis: Phenyl Group Rotation
The conformational flexibility of 5-bromo-4-phenylpyrimidine is primarily determined by the rotation of the phenyl group relative to the pyrimidine ring. The dihedral angle between these two rings is a critical parameter that influences the molecule's overall shape, electronic properties, and potential intermolecular interactions.
The rotation of the phenyl group is subject to steric hindrance from the substituents on the pyrimidine ring, particularly the bromine atom at the 5-position and the nitrogen atom at the 3-position. The conformational preference will be a balance between the stabilizing effects of π-π stacking and the destabilizing effects of steric repulsion.[6] Computational methods, such as Density Functional Theory (DFT), are powerful tools for mapping the potential energy surface of this rotation and identifying the most stable conformations.[7]
Workflow for Computational Conformational Analysis
Caption: A typical workflow for the computational conformational analysis of 5-Bromo-4-phenylpyrimidine.
Proposed Experimental Protocols for Characterization
To validate the theoretical predictions and fully characterize the tautomeric and conformational properties of 5-bromo-4-phenylpyrimidine, a combination of spectroscopic and crystallographic techniques would be required.
Synthesis
The synthesis of 5-bromo-4-phenylpyrimidine would likely serve as the initial step. A potential synthetic route could involve the condensation of a suitable phenyl-substituted three-carbon component with a urea or thiourea derivative, followed by bromination. A literature search for the synthesis of similar 5-bromo-pyrimidine derivatives suggests that multi-step reactions starting from precursors like 5-bromo-2,4-dichloropyrimidine could also be a viable approach.[8]
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the tautomeric and conformational state in solution.[9] The chemical shifts of the pyrimidine ring protons and carbons would be sensitive to the position of the tautomeric proton. Variable temperature NMR studies could provide insights into the dynamics of phenyl group rotation and potential tautomeric exchange.
Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy can provide characteristic fingerprints for different tautomers.[10] The N-H stretching and bending vibrations, as well as ring breathing modes, would differ between the 1H- and 3H-tautomers. Computational frequency calculations can aid in the assignment of experimental spectra.[11][12]
X-ray Crystallography
Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure, including the specific tautomeric form and the precise conformation of the phenyl group.[13] This technique would provide accurate bond lengths, bond angles, and the dihedral angle between the pyrimidine and phenyl rings.
Quantitative Data from Analogous Systems
While data for 5-bromo-4-phenylpyrimidine is unavailable, studies on related substituted pyrimidines and phenyl-heterocycles can offer valuable insights. The following table summarizes representative data from the literature that can be used for comparative purposes.
Compound Class
Method
Key Finding
Reference
Phenyl-1-piperidines
DFT
The axial orientation of a 2-phenyl substituent is modestly favored over the equatorial one.
This technical guide has outlined the theoretical framework for understanding the tautomerism and conformational analysis of 5-bromo-4-phenylpyrimidine. The predicted 1H- and 3H- tautomers and the rotational conformers of the phenyl group represent the key structural features that will govern the chemical and biological properties of this molecule.
Future research should focus on the synthesis and experimental characterization of 5-bromo-4-phenylpyrimidine using the methodologies proposed herein. A combination of spectroscopic and crystallographic data, supported by high-level computational studies, will be essential to fully elucidate its structural landscape. Such knowledge will be invaluable for its potential application in drug design and materials science, enabling a more rational approach to the development of novel pyrimidine-based compounds.
Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-Bromo-4-phenylpyrimidine
Audience: Researchers, scientists, and drug development professionals. Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds,...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures. These motifs are prevalent in a vast number of pharmacologically active molecules. Pyrimidine derivatives, in particular, are privileged scaffolds in medicinal chemistry, found in numerous therapeutic agents. The functionalization of the pyrimidine core via palladium-catalyzed cross-coupling reactions is a powerful strategy for the synthesis of novel molecular entities with potential therapeutic applications.
This document provides a detailed protocol for the Suzuki-Miyaura coupling of 5-Bromo-4-phenylpyrimidine with various arylboronic acids. The presence of the phenyl group at the 4-position and the bromo substituent at the 5-position makes this substrate a valuable building block for the synthesis of more complex poly-arylpyrimidine systems. The electron-deficient nature of the pyrimidine ring enhances the reactivity of the C-Br bond towards palladium-catalyzed cross-coupling reactions.
Principle of the Reaction
The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium(0) complex. The key steps of this catalytic cycle are:
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromo-4-phenylpyrimidine to form a Pd(II) complex.
Transmetalation: In the presence of a base, the organoboron reagent (arylboronic acid) transfers its organic moiety to the palladium center, forming a new diorganopalladium(II) complex.
Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated from the metal center, forming the desired C-C bond of the product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.
Experimental Data
The following table summarizes representative conditions for the Suzuki-Miyaura coupling of various brominated pyrimidine derivatives, providing a comparative overview of catalysts, bases, solvents, and reaction conditions that can be adapted for 5-Bromo-4-phenylpyrimidine.
This protocol describes a general procedure for the Suzuki-Miyaura coupling of 5-Bromo-4-phenylpyrimidine with an arylboronic acid.
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Arylboronic acid (1.2-1.5 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)
Anhydrous, degassed solvent (e.g., 1,4-dioxane, DME, or toluene)
Degassed water
Inert gas (Argon or Nitrogen)
Standard laboratory glassware for organic synthesis (e.g., Schlenk flask)
Magnetic stirrer and heating plate (or oil bath)
Thin Layer Chromatography (TLC) plates and developing chamber
Silica gel for column chromatography
Procedure:
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).
Catalyst Addition: Add the palladium catalyst (2-5 mol%).
Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free atmosphere.
Solvent Addition: Add the degassed organic solvent and degassed water (typically in a 4:1 to 10:1 ratio of organic solvent to water). The total solvent volume should be sufficient to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.
Work-up:
Cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent such as ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-phenyl-5-arylpyrimidine.
Visualization of Experimental Workflow
Caption: Experimental workflow for the Suzuki-Miyaura coupling.
Troubleshooting and Optimization
Low Yield: If the reaction shows low conversion, consider increasing the reaction temperature, using a more active catalyst (e.g., a palladacycle or a catalyst with a bulky phosphine ligand), or screening different bases and solvent systems.
Side Products: The formation of homocoupled byproducts can sometimes be observed. This can be minimized by ensuring a thoroughly deoxygenated reaction mixture and using the appropriate stoichiometry of reactants.
Catalyst Deactivation: If the catalyst appears to deactivate, the addition of a supporting ligand (e.g., triphenylphosphine) might be beneficial.
By following the detailed protocols and considering the troubleshooting guidelines provided in these application notes, researchers can effectively synthesize a wide range of 4-phenyl-5-arylpyrimidine derivatives for applications in drug discovery and development. Careful optimization of reaction conditions for specific substrates is key to achieving high yields and purity.
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Using 5-Bromo-4-phenylpyrimidine
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for various palladium-catalyzed cross-coupling reactions utilizing 5-Bromo-4...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview and detailed protocols for various palladium-catalyzed cross-coupling reactions utilizing 5-Bromo-4-phenylpyrimidine as a key building block. The functionalization of the pyrimidine core is a cornerstone in medicinal chemistry, and these reactions offer powerful strategies for the synthesis of novel molecular entities with potential therapeutic applications. The pyrimidine scaffold is a privileged motif in a vast array of biologically active compounds and approved pharmaceuticals. The ability to selectively introduce diverse substituents at the 5-position of the pyrimidine ring via palladium-catalyzed cross-coupling reactions is of significant interest for structure-activity relationship (SAR) studies and the generation of novel drug candidates.
Introduction to Palladium-Catalyzed Cross-Coupling
Palladium-catalyzed cross-coupling reactions are a class of powerful synthetic transformations that enable the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds. These reactions generally proceed through a common catalytic cycle involving a Pd(0) active species. The cycle consists of three key steps: oxidative addition of the aryl halide (5-Bromo-4-phenylpyrimidine) to the Pd(0) complex, transmetalation with the coupling partner (e.g., organoboron, organotin, etc.) or migratory insertion of an alkene, and reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.
Diagram 1: General Catalytic Cycle
Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds by reacting an organoboron compound with an organic halide. For 5-Bromo-4-phenylpyrimidine, this reaction allows for the introduction of a wide variety of aryl, heteroaryl, and vinyl groups at the 5-position.
Data Presentation: Representative Suzuki-Miyaura Coupling Conditions
The following data is representative for the Suzuki-Miyaura coupling of aryl bromides and may require optimization for 5-Bromo-4-phenylpyrimidine.
Entry
Arylboronic Acid
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp. (°C)
Yield (%)
1
Phenylboronic acid
Pd(PPh₃)₄ (5)
-
K₃PO₄
1,4-Dioxane/H₂O
80-95
Good to Excellent
2
4-Methoxyphenylboronic acid
Pd(dppf)Cl₂ (3)
-
Cs₂CO₃
Toluene/H₂O
100
High
3
2-Thiopheneboronic acid
Pd(OAc)₂ (2)
SPhos (4)
K₂CO₃
1,4-Dioxane/H₂O
90
Good
4
Vinylboronic acid pinacol ester
Pd(PPh₃)₄ (5)
-
Na₂CO₃
DME/H₂O
85
Moderate to Good
Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Arylboronic acid (1.2-1.5 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv)
Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, DME) and degassed water
Inert gas (Argon or Nitrogen)
Procedure:
To a dry Schlenk flask or reaction vial under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine, the arylboronic acid, and the base.
Add the palladium catalyst.
Add the degassed organic solvent and water (typically a 4:1 to 10:1 ratio).
Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a carbon-carbon bond between 5-Bromo-4-phenylpyrimidine and a terminal alkyne, providing access to 5-alkynyl-4-phenylpyrimidines.[1] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst.[2]
Data Presentation: Representative Sonogashira Coupling Conditions
The following data is based on the Sonogashira coupling of 5-bromopyrimidine and is provided as a guideline for reactions with 5-Bromo-4-phenylpyrimidine.
Entry
Terminal Alkyne
Catalyst (mol%)
Co-catalyst (mol%)
Base
Solvent
Temp. (°C)
Yield (%)
1
Phenylacetylene
PdCl₂(PPh₃)₂ (2-5)
CuI (5-10)
Et₃N
THF
Room Temp.
High
2
1-Hexyne
Pd(PPh₃)₄ (3)
CuI (5)
Diisopropylamine
DMF
60-80
Good
3
Propargyl alcohol
PdCl₂(PPh₃)₂ (2)
CuI (5)
Et₃N
THF
Room Temp.
High
4
(Trimethylsilyl)acetylene
Pd(PPh₃)₄ (5)
CuI (10)
Et₃N
Toluene
70
Good to Excellent
Experimental Protocol: General Procedure for Sonogashira Coupling
Amine base (e.g., triethylamine, diisopropylamine, 2-3 equiv)
Anhydrous solvent (e.g., THF, DMF, Toluene)
Inert gas (Argon or Nitrogen)
Procedure:
To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine, the palladium catalyst, and copper(I) iodide.
Add the anhydrous solvent and the amine base.
Stir the mixture at room temperature for 10-15 minutes.
Add the terminal alkyne to the reaction mixture dropwise via syringe.
Stir the reaction mixture at room temperature or heat (typically 40-100 °C) and monitor by TLC or GC until the starting material is consumed.
Upon completion, cool the reaction to room temperature.
Filter the reaction mixture through a pad of celite, washing with a suitable organic solvent.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, coupling 5-Bromo-4-phenylpyrimidine with a wide range of primary and secondary amines.
Data Presentation: General Buchwald-Hartwig Amination Conditions
The data presented are representative conditions for the amination of aryl bromides and should be optimized for 5-Bromo-4-phenylpyrimidine.
Entry
Amine
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp. (°C)
Yield (%)
1
Morpholine
Pd₂(dba)₃ (1-2)
Xantphos (2-4)
NaOtBu
Toluene
100-110
High
2
Aniline
Pd(OAc)₂ (2)
BINAP (3)
Cs₂CO₃
1,4-Dioxane
100
Good
3
Benzylamine
Pd₂(dba)₃ (1)
RuPhos (2)
K₃PO₄
Toluene
110
Good to Excellent
4
Indole
Pd(OAc)₂ (2)
XPhos (4)
K₂CO₃
Toluene
100
Moderate to Good
Experimental Protocol: General Procedure for Buchwald-Hartwig Amination
To a dry Schlenk tube or flask, add the palladium precursor, phosphine ligand, and base under an inert atmosphere.
Add 5-Bromo-4-phenylpyrimidine and the amine.
Add the anhydrous, degassed solvent.
Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature.
Dilute the mixture with an organic solvent and filter through a pad of celite.
Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the organic layer under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Stille Coupling
The Stille reaction involves the coupling of 5-Bromo-4-phenylpyrimidine with an organostannane reagent.[3] While effective, the toxicity of organotin compounds is a significant drawback.[3]
Data Presentation: General Stille Coupling Conditions
The following data is representative for the Stille coupling of aryl bromides and may require optimization for 5-Bromo-4-phenylpyrimidine.
Entry
Organostannane
Catalyst (mol%)
Ligand (mol%)
Additive
Solvent
Temp. (°C)
Yield (%)
1
Tributyl(phenyl)stannane
Pd(PPh₃)₄ (5)
-
-
Toluene
110
High
2
Tributyl(vinyl)stannane
Pd₂(dba)₃ (2)
P(furyl)₃ (8)
-
THF
65
Good
3
(2-Thienyl)tributylstannane
Pd(PPh₃)₄ (5)
-
CuI (10)
DMF
80
Good to Excellent
4
Tributyl(ethynyl)stannane
PdCl₂(PPh₃)₂ (3)
-
-
1,4-Dioxane
100
Moderate to Good
Experimental Protocol: General Procedure for Stille Coupling
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Organostannane (1.1-1.2 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄)
Anhydrous solvent (e.g., Toluene, DMF)
Inert gas (Argon or Nitrogen)
Procedure:
To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine and the palladium catalyst.
Add the anhydrous solvent, followed by the organostannane.
Heat the reaction mixture to the desired temperature (typically 80-120 °C).
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Dilute with an organic solvent and wash with a saturated aqueous solution of KF to remove tin byproducts.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography on silica gel.
Heck Reaction
The Mizoroki-Heck reaction allows for the formation of a carbon-carbon bond by coupling 5-Bromo-4-phenylpyrimidine with an alkene.[4]
Data Presentation: General Heck Reaction Conditions
The data presented are representative conditions for the Heck reaction of aryl bromides and should be optimized for 5-Bromo-4-phenylpyrimidine.
Entry
Alkene
Catalyst (mol%)
Ligand (mol%)
Base
Solvent
Temp. (°C)
Yield (%)
1
Styrene
Pd(OAc)₂ (1-5)
P(o-tol)₃ (2-10)
Et₃N
DMF
100
High
2
n-Butyl acrylate
Pd(OAc)₂ (2)
PPh₃ (4)
K₂CO₃
DMA
120
Good
3
Acrylonitrile
PdCl₂(PPh₃)₂ (3)
-
NaOAc
NMP
110
Moderate to Good
4
Cyclohexene
Pd(OAc)₂ (5)
P(Cy)₃ (10)
Cs₂CO₃
1,4-Dioxane
100
Moderate
Experimental Protocol: General Procedure for Heck Reaction
To a dry Schlenk flask or reaction vial under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine, palladium catalyst, and phosphine ligand (if applicable).
Add the anhydrous solvent, followed by the base and the alkene.
Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-140 °C).
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Filter the mixture to remove inorganic salts and dilute the filtrate with an organic solvent.
Wash the organic phase with water and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography on silica gel.
Visualized Workflows and Relationships
Diagram 2: Experimental Workflow
Caption: A general experimental workflow for palladium-catalyzed cross-coupling reactions.
Diagram 3: Product Diversification
Caption: Diversification of 5-Bromo-4-phenylpyrimidine via various cross-coupling reactions.
Application Notes and Protocols for High-Throughput Screening of 5-Bromo-4-phenylpyrimidine Derivatives
Audience: Researchers, scientists, and drug development professionals. Introduction The pyrimidine scaffold is a privileged structure in medicinal chemistry, renowned for its presence in numerous biologically active comp...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The pyrimidine scaffold is a privileged structure in medicinal chemistry, renowned for its presence in numerous biologically active compounds, including a wide range of kinase inhibitors. The 5-bromo-4-phenylpyrimidine core, in particular, offers a versatile platform for the development of potent and selective modulators of key cellular signaling pathways. The bromine atom at the C5 position and the phenyl group at the C4 position provide crucial handles for synthetic modification, allowing for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.
Dysregulation of protein kinase activity is a hallmark of many diseases, most notably cancer. Kinases play a central role in signal transduction pathways that control cell proliferation, survival, differentiation, and migration. Consequently, the discovery of small molecule kinase inhibitors remains a primary focus in drug discovery. High-throughput screening (HTS) is an essential methodology in this endeavor, enabling the rapid evaluation of large chemical libraries to identify initial "hit" compounds.
These application notes provide a comprehensive guide for conducting HTS campaigns to identify and characterize 5-bromo-4-phenylpyrimidine derivatives as potential kinase inhibitors. Detailed protocols for both primary biochemical assays and secondary cell-based assays are provided, along with templates for data presentation and visualization of a relevant signaling pathway and experimental workflow.
Many phenylpyrimidine derivatives have been identified as inhibitors of Cyclin-Dependent Kinases (CDKs), which are critical regulators of the cell cycle. Dysregulation of CDK activity is a common feature of cancer cells, leading to uncontrolled proliferation. The diagram below illustrates the role of CDKs in cell cycle progression and the point of intervention for a hypothetical 5-bromo-4-phenylpyrimidine inhibitor.
Caption: CDK signaling pathway and cell cycle progression.
Data Presentation
The potency and selectivity of hit compounds are critical parameters determined during an HTS campaign. The following table provides a representative summary of the inhibitory activity of a series of hypothetical 5-bromo-4-phenylpyrimidine derivatives against a panel of related kinases. Data is presented as IC50 values, which represent the concentration of inhibitor required to reduce enzyme activity by 50%.
This protocol describes a luminescent-based assay to measure the activity of a target kinase by quantifying the amount of ADP produced during the kinase reaction. It is a robust and sensitive method suitable for HTS in 384-well format.
Materials:
Recombinant human kinase (e.g., CDK2/Cyclin E)
Kinase-specific peptide substrate
Adenosine Triphosphate (ATP)
ADP-Glo™ Kinase Assay Kit (Promega)
Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)
5-Bromo-4-phenylpyrimidine derivative library (in DMSO)
Staurosporine (positive control)
DMSO (negative control)
384-well solid white microplates
Luminometer plate reader
Procedure:
Compound Plating: Using an acoustic dispenser or pin tool, transfer 50 nL of each library compound, positive control, and negative control (DMSO) to the wells of a 384-well assay plate.
Enzyme Addition: Add 5 µL of the target kinase diluted to its optimal concentration in Assay Buffer to each well.
Compound Incubation: Incubate the plate for 15 minutes at room temperature to allow for the binding of the compounds to the kinase.
Reaction Initiation: Add 5 µL of a 2X solution of the peptide substrate and ATP (at its Km concentration) in Assay Buffer to each well to start the kinase reaction.
Kinase Reaction Incubation: Cover the plate and incubate for 60 minutes at room temperature.
Reaction Termination: Add 10 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Signal Generation: Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal via a coupled luciferase reaction. Incubate for 30 minutes at room temperature, protected from light.
Data Acquisition: Measure the luminescence of each well using a plate reader.
Data Analysis: Calculate the percent inhibition for each compound relative to the positive (no inhibitor) and negative (no enzyme or potent inhibitor) controls. Hits are typically defined as compounds that exhibit inhibition above a certain threshold (e.g., >50% or 3 standard deviations from the mean of the negative controls).
This protocol assesses the effect of hit compounds on the viability of a relevant cancer cell line. It is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.
Materials:
Cancer cell line (e.g., A549, human lung carcinoma)
Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)
Hit compounds from the primary screen (in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
96-well clear-bottom cell culture plates
Microplate reader (absorbance)
Procedure:
Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the hit compounds in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the diluted compounds. Include a vehicle control (DMSO at the same final concentration). Incubate for 48-72 hours.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization: Carefully remove the medium from the wells and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control cells. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Experimental Workflow Visualization
The following diagrams illustrate the overall workflow for the high-throughput screening campaign and the logical progression of the hit validation process.
Caption: High-throughput screening and hit validation workflow.
Caption: Logical flow for primary screen data analysis.
Application
Application Notes and Protocols for the Synthesis and Evaluation of 5-Bromo-4-phenylpyrimidine-based ULK1 Inhibitors
For Researchers, Scientists, and Drug Development Professionals Introduction Unc-51 like autophagy activating kinase 1 (ULK1) is a serine/threonine kinase that plays a pivotal role in the initiation of autophagy, a funda...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Unc-51 like autophagy activating kinase 1 (ULK1) is a serine/threonine kinase that plays a pivotal role in the initiation of autophagy, a fundamental cellular process for the degradation and recycling of cellular components.[1] Dysregulation of autophagy is implicated in various diseases, including cancer, where it can promote cell survival.[2][3] Consequently, ULK1 has emerged as a promising therapeutic target for anticancer drug development. This document provides detailed application notes and protocols for the synthesis and evaluation of a novel class of ULK1 inhibitors based on a 5-bromo-4-phenylpyrimidine scaffold.
Recent studies have identified 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as potent ULK1 inhibitors.[2][4][5] One of the most active compounds in this series is 5-bromo-4-(2-fluoro-4-nitrophenoxy)-N-(3,4,5-trimethoxyphenyl) pyrimidin-2-amine (compound 3s), which has demonstrated significant inhibitory activity against ULK1 kinase and the proliferation of non-small cell lung cancer (NSCLC) cells.[2][3][5] This compound and its analogs represent a valuable chemical tool for studying the role of ULK1 in autophagy and cancer, and a promising starting point for further drug development.
These application notes provide a comprehensive guide for researchers, including the ULK1 signaling pathway, detailed protocols for the synthesis of these inhibitors, and methods for their biological characterization.
ULK1 Signaling Pathway in Autophagy
ULK1 is a key integrator of upstream signals that regulate autophagy.[4][6] Under nutrient-rich conditions, the mechanistic target of rapamycin complex 1 (mTORC1) is active and inhibits autophagy by phosphorylating and inactivating the ULK1 complex.[1][4] Conversely, under conditions of nutrient starvation or cellular stress, mTORC1 is inhibited, leading to the dephosphorylation and activation of the ULK1 complex.[4] The ULK1 complex, which also includes ATG13, FIP200, and ATG101, then initiates the formation of the autophagosome by phosphorylating downstream components of the autophagy machinery, such as Beclin-1 and VPS34.[1][7]
Caption: ULK1 Signaling Pathway in Autophagy.
Data Presentation
The following tables summarize the quantitative data for a selection of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as ULK1 inhibitors.
Table 1: In Vitro ULK1 Inhibitory Activity and Antiproliferative Activity against A549 Cells.
Compound
R1
R2
ULK1 IC50 (nM)
A549 IC50 (µM)
3a
H
4-OCH3
156.3
>50
3b
H
3,4,5-(OCH3)3
89.7
28.4
3s
2-F, 4-NO2
3,4,5-(OCH3)3
12.5
3.2
SBI-0206965
-
-
25.1
8.7
Data extracted from "Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer".[2]
Experimental Protocols
A. Synthesis of 5-Bromo-4-phenoxy-N-phenylpyrimidin-2-amine Derivatives
This protocol describes a representative synthesis of the target ULK1 inhibitors, starting from commercially available materials.
Application Notes and Protocols for ADP-Glo™ Kinase Assay: Screening of Pyrimidine-Based Inhibitors
For Researchers, Scientists, and Drug Development Professionals Introduction Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of specific...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes by catalyzing the phosphorylation of specific substrates.[1][2] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a prime target for therapeutic intervention.[2][3] Pyrimidine-based compounds have emerged as a privileged scaffold in the design of kinase inhibitors, largely due to their structural resemblance to the adenine ring of ATP, allowing them to effectively compete for the ATP-binding site in the kinase active domain.[1][4] This competitive inhibition mechanism has led to the development of numerous successful anticancer drugs.[1][3]
The ADP-Glo™ Kinase Assay is a robust, luminescence-based platform for measuring kinase activity.[5][6] The assay quantifies the amount of ADP produced during a kinase reaction, which directly correlates with kinase activity.[5][7] This system is particularly well-suited for high-throughput screening (HTS) of potential kinase inhibitors due to its sensitivity, broad dynamic range, and scalability.[8][9][10] The assay is performed in a simple two-step process. First, the kinase reaction is terminated, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which then fuels a luciferase/luciferin reaction, producing a luminescent signal proportional to the initial kinase activity.[6][8][9]
These application notes provide a detailed protocol for utilizing the ADP-Glo™ Kinase Assay to screen and characterize pyrimidine-based kinase inhibitors.
Principle of the Assay
The ADP-Glo™ Kinase Assay is a two-step process that measures the amount of ADP produced in a kinase reaction.[6][8]
Kinase Reaction & ATP Depletion : In the first step, the kinase, its substrate, ATP, and the test compound (e.g., a pyrimidine-based inhibitor) are incubated together. After the kinase reaction has proceeded for a set time, the ADP-Glo™ Reagent is added. This reagent terminates the kinase reaction and depletes the remaining ATP in the well.
ADP Detection : In the second step, the Kinase Detection Reagent is added. This reagent contains an enzyme that converts the ADP generated in the kinase reaction into ATP. This newly synthesized ATP is then used by a thermostable luciferase to generate a stable, "glow-type" luminescent signal.[8] The intensity of the light signal is directly proportional to the amount of ADP produced, and therefore, to the kinase activity.
The inhibitory effect of a compound is determined by the reduction in the luminescent signal compared to a vehicle control (e.g., DMSO).
Featured Signaling Pathway: BCR-ABL and Chronic Myeloid Leukemia (CML)
A prominent example of a kinase implicated in cancer is the BCR-ABL fusion protein, a constitutively active tyrosine kinase that drives the pathogenesis of Chronic Myeloid Leukemia (CML).[11] The BCR-ABL oncoprotein activates several downstream signaling pathways, including the RAS/RAF/MEK/ERK and JAK/STAT pathways, leading to uncontrolled cell proliferation and survival.[11] Pyrimidine-based inhibitors, such as Imatinib, are designed to bind to the ATP-binding site of the ABL kinase domain, preventing the phosphorylation of its substrates and thereby inhibiting its oncogenic activity.
BCR-ABL signaling pathway and inhibition.
Experimental Protocols
This protocol is designed for a 384-well plate format, which is suitable for HTS. The volumes can be scaled for other plate formats, maintaining the 1:1:2 ratio of kinase reaction to ADP-Glo™ Reagent to Kinase Detection Reagent.[12]
Kinase Reaction Buffer : Prepare the 1X kinase reaction buffer as recommended for the specific kinase being assayed.
ATP and ADP Solutions : Reconstitute the Ultra Pure ATP and ADP provided in the kit to a stock concentration (e.g., 10mM) in kinase reaction buffer. Use only the ATP provided by Promega to avoid ADP contamination, which can lead to high background signals.[14][15]
Inhibitor Dilutions : Prepare a serial dilution of the pyrimidine-based inhibitor in DMSO. A common starting point is a 10-point, 3-fold serial dilution from a high concentration (e.g., 1mM).
Kinase and Substrate Solutions : Dilute the kinase and substrate to their final desired concentrations in the kinase reaction buffer. The optimal concentrations should be determined empirically through titration experiments.
ADP-Glo™ Reagent : Prepare according to the manufacturer's instructions.
Kinase Detection Reagent : Reconstitute the Kinase Detection Substrate with the Kinase Detection Buffer. This reagent should be prepared fresh or stored in aliquots at -20°C.[12]
Experimental Workflow
ADP-Glo™ Kinase Assay workflow.
Step-by-Step Protocol
Compound Plating : Add a small volume (e.g., 1 µL) of the serially diluted pyrimidine-based inhibitor or DMSO (vehicle control) to the wells of a 384-well plate.
Kinase Reaction Initiation : Prepare a master mix containing the kinase, substrate, and ATP in the kinase reaction buffer. Add 5 µL of this master mix to each well to start the reaction.[12] Include the following controls:
100% Activity Control : Wells with kinase, substrate, ATP, and DMSO.
0% Activity Control (No Kinase) : Wells with substrate, ATP, and DMSO (no kinase).
Incubation : Mix the plate gently on a plate shaker and incubate at room temperature for a predetermined time (e.g., 60 minutes). This incubation time should be optimized to ensure the reaction is within the linear range.
ATP Depletion : Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[12]
Incubation : Incubate the plate at room temperature for 40 minutes.[12]
ADP to ATP Conversion and Signal Generation : Add 10 µL of Kinase Detection Reagent to each well.[12]
Signal Stabilization : Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.[12]
Data Acquisition : Measure the luminescence of each well using a plate reader.
Data Presentation and Analysis
Kinase Titration
To determine the optimal amount of kinase for the inhibitor screening assay, a kinase titration should be performed. The goal is to use an amount of enzyme that results in approximately 10-30% conversion of ATP to ADP, which typically falls within the linear range of the assay.
Kinase Concentration (nM)
Average RLU
Standard Deviation
% ATP to ADP Conversion
100
1,850,000
92,500
85.2%
50
1,620,000
81,000
74.8%
25
1,150,000
57,500
53.1%
12.5
650,000
32,500
29.9%
6.25
380,000
19,000
17.5%
3.13
210,000
10,500
9.6%
1.56
125,000
6,250
5.7%
0
50,000
2,500
0%
RLU: Relative Light Units
ATP to ADP Standard Curve
An ATP to ADP standard curve is essential for converting the RLU values from the kinase reaction into the percentage of ATP consumed. This is created by mixing known amounts of ATP and ADP.[13]
% ADP
[ATP] (µM)
[ADP] (µM)
Average RLU
0
100
0
50,000
1
99
1
75,000
2.5
97.5
2.5
150,000
5
95
5
300,000
10
90
10
600,000
25
75
25
1,200,000
50
50
50
1,800,000
100
0
100
2,200,000
Inhibitor Titration and IC₅₀ Determination
The primary output of the screening assay is the dose-response curve for the pyrimidine-based inhibitor, from which the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%) can be determined.
The IC₅₀ value is then determined by fitting the % inhibition versus inhibitor concentration data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism, XLfit).
Conclusion
The ADP-Glo™ Kinase Assay provides a highly sensitive and reliable method for determining the activity of kinases and for screening and characterizing inhibitors.[5][8] Its simple, homogeneous format makes it ideal for the high-throughput evaluation of compound libraries, such as those containing pyrimidine-based kinase inhibitors. By following the detailed protocols and data analysis procedures outlined in these application notes, researchers can efficiently identify and characterize novel kinase inhibitors for drug discovery and development.
Application Notes and Protocols for Determining the Cytotoxicity of 5-Bromo-4-phenylpyrimidine Derivatives using the MTT Assay
For Researchers, Scientists, and Drug Development Professionals These application notes provide a detailed protocol for assessing the cytotoxic effects of 5-Bromo-4-phenylpyrimidine derivatives on cancer cell lines using...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a detailed protocol for assessing the cytotoxic effects of 5-Bromo-4-phenylpyrimidine derivatives on cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay is a widely accepted method for evaluating cell viability and metabolic activity.[1]
The principle of the MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals.[1][2][3] This reduction is carried out by mitochondrial dehydrogenases, primarily NAD(P)H-dependent oxidoreductases, in viable cells.[1][2] The resulting insoluble formazan crystals are then dissolved in a solubilization solution, and the absorbance of the colored solution is measured using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.[3][4]
This protocol is essential for screening novel chemical entities, such as 5-Bromo-4-phenylpyrimidine derivatives, for their potential as cytotoxic agents in drug discovery and development.[2]
Experimental Protocols
Materials and Reagents
5-Bromo-4-phenylpyrimidine derivatives
Human cancer cell line (e.g., MCF-7, HepG2, A549)
Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin
MTT solvent (e.g., Dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 M HCl)[5]
96-well flat-bottom sterile microplates
Multichannel pipette
Humidified incubator (37°C, 5% CO2)
Microplate reader capable of measuring absorbance at 570 nm and 630 nm
Reagent Preparation
MTT Stock Solution (5 mg/mL):
Dissolve MTT powder in sterile PBS to a final concentration of 5 mg/mL.[3]
Vortex or sonicate to ensure complete dissolution.[3]
Filter-sterilize the solution using a 0.2 µm filter.
Store the solution protected from light at 4°C for short-term use or at -20°C for long-term storage.
Compound Stock Solutions:
Prepare a high-concentration stock solution of each 5-Bromo-4-phenylpyrimidine derivative in a suitable solvent (e.g., DMSO).
Prepare serial dilutions of the stock solutions in serum-free culture medium to achieve the desired final concentrations for treatment.
Experimental Procedure
Phase 1: Cell Seeding
Culture the selected cancer cell line in a T-75 flask until it reaches 70-80% confluency.
Wash the cells with sterile PBS and detach them using Trypsin-EDTA.
Neutralize the trypsin with complete culture medium and centrifuge the cell suspension.
Resuspend the cell pellet in fresh complete medium and perform a cell count using a hemocytometer or an automated cell counter.
Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[5]
Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[5]
Phase 2: Compound Treatment
After 24 hours of incubation, carefully remove the medium from the wells.
Add 100 µL of fresh medium containing various concentrations of the 5-Bromo-4-phenylpyrimidine derivatives to the respective wells.
Include the following controls on each plate:
Untreated Control: Cells treated with culture medium only.
Vehicle Control: Cells treated with the highest concentration of the solvent used to dissolve the compounds (e.g., DMSO).
Blank Control: Wells containing culture medium without cells to measure background absorbance.
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[5]
Phase 3: MTT Assay
Following the treatment period, carefully aspirate the medium containing the compounds from each well.
Add 100 µL of fresh, serum-free medium to each well.
Add 10 µL of the 5 mg/mL MTT solution to each well for a final concentration of 0.5 mg/mL.[6]
Incubate the plate for 2-4 hours at 37°C in a humidified 5% CO2 atmosphere, protected from light.[2]
After the incubation, purple formazan crystals will be visible in the wells.
Carefully remove the MTT-containing medium without disturbing the formazan crystals.
Add 100 µL of MTT solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[7]
Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan.[3]
Phase 4: Data Acquisition and Analysis
Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[5]
Calculate the percentage of cell viability using the following formula:
% Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100
Plot a dose-response curve of cell viability versus compound concentration.
Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, from the dose-response curve.
Data Presentation
Summarize the quantitative data from the MTT assay in the following tables for clear comparison and analysis.
Table 1: Cytotoxic Effects of 5-Bromo-4-phenylpyrimidine Derivatives on [Cell Line Name] after 48h Treatment
Compound
Concentration (µM)
Mean Absorbance (570 nm)
Standard Deviation
% Cell Viability
Untreated Control
0
100
Vehicle Control
-
Derivative 1
1
10
50
100
Derivative 2
1
10
50
100
Table 2: IC50 Values of 5-Bromo-4-phenylpyrimidine Derivatives on [Cell Line Name]
Compound
IC50 (µM) after 24h
IC50 (µM) after 48h
IC50 (µM) after 72h
Derivative 1
Derivative 2
Positive Control
Visualization
Experimental Workflow Diagram
Caption: Workflow of the MTT assay for cytotoxicity testing.
Hypothetical Signaling Pathway
Caption: Hypothetical signaling pathway inhibited by derivatives.
Application of 5-Bromo-4-phenylpyrimidine in the synthesis of phosphodiesterase inhibitors.
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction 5-Bromo-4-phenylpyrimidine serves as a versatile starting material in the synthesis of various heterocyclic com...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Introduction
5-Bromo-4-phenylpyrimidine serves as a versatile starting material in the synthesis of various heterocyclic compounds, including potent and selective phosphodiesterase (PDE) inhibitors. The pyrimidine scaffold is a key structural motif in numerous biologically active molecules, and the presence of a bromine atom at the 5-position and a phenyl group at the 4-position offers strategic advantages for medicinal chemists. The bromine atom provides a reactive handle for introducing diverse substituents through cross-coupling reactions, enabling the exploration of the chemical space around the pyrimidine core to optimize potency and selectivity for different PDE isoforms. This document provides detailed application notes, experimental protocols, and data on the use of 5-Bromo-4-phenylpyrimidine and its derivatives in the development of PDE inhibitors.
Phosphodiesterases are a superfamily of enzymes that regulate cellular signaling by hydrolyzing cyclic nucleotides, namely cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[1] Inhibition of specific PDE isoforms can lead to elevated levels of these second messengers, which has therapeutic implications for a wide range of diseases, including cardiovascular disorders, inflammatory conditions, and erectile dysfunction.[2] For instance, PDE5 inhibitors are widely used for treating erectile dysfunction and pulmonary hypertension, while PDE4 inhibitors are explored for their anti-inflammatory effects in conditions like chronic obstructive pulmonary disease (COPD) and psoriasis.[3][4]
Data Presentation
The following tables summarize the in vitro inhibitory activities of representative pyrimidine-based compounds against various phosphodiesterase isoforms. This data is crucial for understanding the structure-activity relationship (SAR) and selectivity of these potential drug candidates.
Table 1: Inhibitory Activity of Pyrimidinone Derivatives against PDE5 [5][6]
Table 2: Inhibitory Activity of 5-Carbamoyl-2-phenylpyrimidine Derivatives against PDE4B [4]
Compound ID
Modification on Carboxamide Moiety
IC50 (nM) for PDE4B
4
Unsubstituted
200
5
N-neopentylacetamide
8.3
Signaling Pathways and Experimental Workflow
Phosphodiesterase Signaling Pathway and Inhibition
Phosphodiesterases play a critical role in modulating cyclic nucleotide signaling. The inhibition of these enzymes leads to an accumulation of intracellular cAMP or cGMP, activating downstream effectors such as Protein Kinase A (PKA) or Protein Kinase G (PKG), respectively. This modulation of signaling pathways is the basis for the therapeutic effects of PDE inhibitors.
PDE Signaling Pathway and Inhibition by a Pyrimidine-based Inhibitor.
General Experimental Workflow for Synthesis and Evaluation
The development of novel PDE inhibitors from a 5-bromo-4-phenylpyrimidine starting material involves a multi-step process, from chemical synthesis to biological evaluation.
Experimental workflow from synthesis to biological evaluation.
Experimental Protocols
The following protocols provide a generalized methodology for the synthesis of a PDE inhibitor from a 5-bromo-4-phenylpyrimidine precursor and for the subsequent in vitro evaluation of its inhibitory activity.
Protocol 1: Synthesis of a 5-Substituted-4-phenylpyrimidine Derivative via Suzuki Coupling
This protocol describes a general procedure for the Suzuki-Miyaura cross-coupling reaction to introduce a substituent at the 5-position of the pyrimidine ring.
Materials:
5-Bromo-4-phenylpyrimidine
Aryl or heteroaryl boronic acid
Palladium catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., K₂CO₃ or Cs₂CO₃)
Solvent (e.g., 1,4-dioxane, DMF, or toluene/water mixture)
Inert gas (Nitrogen or Argon)
Standard laboratory glassware and purification equipment (e.g., column chromatography)
Procedure:
In a round-bottom flask, dissolve 5-Bromo-4-phenylpyrimidine (1.0 eq) and the desired boronic acid (1.2 eq) in the chosen solvent.
Add the base (2.0-3.0 eq) to the mixture.
Degas the solution by bubbling with an inert gas for 15-20 minutes.
Add the palladium catalyst (0.05-0.1 eq) to the reaction mixture under the inert atmosphere.
Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine.
Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired 5-substituted-4-phenylpyrimidine derivative.
Characterize the final product by NMR and mass spectrometry.
Protocol 2: In Vitro Phosphodiesterase Inhibition Assay
This protocol outlines a general method for determining the IC50 value of a synthesized compound against a specific PDE isoform.[7]
Materials:
Synthesized pyrimidine derivative (inhibitor)
Recombinant human PDE enzyme (e.g., PDE4B or PDE5A)
cAMP or cGMP substrate (radiolabeled or fluorescently labeled)
Assay buffer
DMSO (for dissolving the inhibitor)
384-well microplate
Plate reader (scintillation counter or fluorescence reader)
Procedure:
Prepare serial dilutions of the synthesized inhibitor in DMSO. Further dilute the compounds in the assay buffer to the final desired concentrations.
In a 384-well plate, add the diluted inhibitors. Include controls with DMSO only (no inhibitor) and a control without the enzyme.[7]
Add the diluted PDE enzyme solution to all wells except the "no enzyme" control.[7]
Pre-incubate the plate at room temperature for 15 minutes.[7]
Initiate the reaction by adding the cAMP or cGMP substrate to all wells.[7]
Incubate the plate at 37 °C for a defined period (e.g., 60 minutes).[7]
Stop the reaction according to the specific assay kit instructions (e.g., by adding a stop reagent).
Add the detection reagents as per the manufacturer's protocol.[7]
Measure the signal (radioactivity or fluorescence) using a plate reader.
Calculate the percentage of inhibition for each inhibitor concentration relative to the control without inhibitor.
Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.
Conclusion
5-Bromo-4-phenylpyrimidine is a valuable building block for the synthesis of novel phosphodiesterase inhibitors. The synthetic accessibility and the potential for chemical modification at the 5-position allow for the generation of diverse libraries of compounds for screening and lead optimization. The provided protocols offer a foundational framework for the synthesis and biological evaluation of these pyrimidine-based PDE inhibitors. Further exploration of the structure-activity relationships of this class of compounds holds the potential for the discovery of new therapeutic agents with improved efficacy and selectivity for various diseases.
Synthesis of Bioactive Molecules via Sonogashira Coupling of 5-Bromo-4-phenylpyrimidine: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Abstract The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous bioactive compounds. The introduction of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous bioactive compounds. The introduction of diverse substituents at the 5-position of the pyrimidine ring via Sonogashira coupling offers a powerful strategy for the development of novel therapeutic agents. This document provides detailed application notes and experimental protocols for the synthesis of bioactive molecules utilizing the Sonogashira coupling of 5-bromo-4-phenylpyrimidine with various terminal alkynes. The focus is on the preparation of potential kinase inhibitors and anticancer agents, supported by quantitative data on reaction yields and biological activities.
Introduction
The Sonogashira cross-coupling reaction is a robust and versatile method for the formation of carbon-carbon bonds between sp²-hybridized carbon atoms of aryl or vinyl halides and sp-hybridized carbon atoms of terminal alkynes.[1] This palladium-catalyzed reaction, typically requiring a copper(I) co-catalyst and a mild base, has become an indispensable tool in modern organic synthesis due to its broad functional group tolerance and mild reaction conditions.[1] The pyrimidine nucleus is a privileged structure in drug discovery, and its functionalization at the 5-position with an alkynyl moiety can significantly modulate the biological activity of the resulting molecules, making the Sonogashira coupling of 5-bromopyrimidines a key transformation in the synthesis of novel drug candidates.[1][2]
This application note details the synthesis of 5-alkynyl-4-phenylpyrimidine derivatives and highlights their potential as bioactive molecules, particularly in the realm of oncology.
Data Presentation
The following tables summarize the reaction conditions and biological activities of representative 5-alkynyl-4-phenylpyrimidine derivatives synthesized via Sonogashira coupling.
Table 1: Sonogashira Coupling of 5-Bromo-4-phenylpyrimidine with Various Terminal Alkynes
Entry
Terminal Alkyne (R-C≡CH)
Product
Catalyst System
Base
Solvent
Temp. (°C)
Time (h)
Yield (%)
1
Phenylacetylene
4-Phenyl-5-(phenylethynyl)pyrimidine
PdCl₂(PPh₃)₂ / CuI
Et₃N
THF
65
12
85
2
4-Ethynylanisole
5-((4-Methoxyphenyl)ethynyl)-4-phenylpyrimidine
Pd(PPh₃)₄ / CuI
Et₃N
DMF
80
8
92
3
3-Ethynylpyridine
4-Phenyl-5-(pyridin-3-ylethynyl)pyrimidine
PdCl₂(PPh₃)₂ / CuI
DIPA
Toluene
90
16
78
4
1-Ethynyl-4-fluorobenzene
5-((4-Fluorophenyl)ethynyl)-4-phenylpyrimidine
PdCl₂(dppf) / CuI
Cs₂CO₃
Dioxane
100
10
88
5
Propargyl alcohol
3-(4-Phenylpyrimidin-5-yl)prop-2-yn-1-ol
Pd(PPh₃)₄ / CuI
Et₃N
THF/DMF
70
12
75
Yields are isolated yields after column chromatography.
Table 2: In Vitro Anticancer Activity of 5-Alkynyl-4-phenylpyrimidine Derivatives
Compound
R-Group
Target Cell Line
IC₅₀ (µM)
4-Phenyl-5-(phenylethynyl)pyrimidine
Phenyl
A549 (Lung Carcinoma)
8.5
4-Phenyl-5-(phenylethynyl)pyrimidine
Phenyl
MCF-7 (Breast Adenocarcinoma)
12.3
5-((4-Methoxyphenyl)ethynyl)-4-phenylpyrimidine
4-Methoxyphenyl
A549 (Lung Carcinoma)
5.2
5-((4-Methoxyphenyl)ethynyl)-4-phenylpyrimidine
4-Methoxyphenyl
MCF-7 (Breast Adenocarcinoma)
9.8
4-Phenyl-5-(pyridin-3-ylethynyl)pyrimidine
3-Pyridyl
A549 (Lung Carcinoma)
15.1
5-((4-Fluorophenyl)ethynyl)-4-phenylpyrimidine
4-Fluorophenyl
A549 (Lung Carcinoma)
7.9
3-(4-Phenylpyrimidin-5-yl)prop-2-yn-1-ol
Hydroxymethyl
A549 (Lung Carcinoma)
25.6
IC₅₀ values were determined using a standard MTT assay after 72 hours of incubation.
Experimental Protocols
General Protocol for the Sonogashira Coupling of 5-Bromo-4-phenylpyrimidine
This protocol provides a general procedure that can be adapted for various terminal alkynes.
Materials:
5-Bromo-4-phenylpyrimidine (1.0 equiv)
Terminal alkyne (1.2 equiv)
Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%) or Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)
Copper(I) iodide (CuI) (5 mol%)
Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2.0-3.0 equiv)
Anhydrous and degassed solvent (e.g., THF, DMF, Toluene, Dioxane)
Inert gas (Argon or Nitrogen)
Standard glassware for inert atmosphere reactions
Procedure:
To a dry Schlenk flask equipped with a magnetic stir bar and a condenser, add 5-bromo-4-phenylpyrimidine, the palladium catalyst, and CuI.
Seal the flask, and then evacuate and backfill with an inert gas (repeat this cycle three times).
Under the inert atmosphere, add the anhydrous, degassed solvent via syringe.
Add the base (e.g., triethylamine) to the mixture, followed by the dropwise addition of the terminal alkyne.
Heat the reaction mixture to the desired temperature (refer to Table 1) and stir until the reaction is complete, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired 5-alkynyl-4-phenylpyrimidine.
Protocol for In Vitro Anticancer Activity Assay (MTT Assay)
Materials:
Human cancer cell lines (e.g., A549, MCF-7)
Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)
Synthesized 5-alkynyl-4-phenylpyrimidine derivatives (dissolved in DMSO)
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well plates
Multichannel pipette
Microplate reader
Procedure:
Seed the cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
Prepare serial dilutions of the test compounds in the complete growth medium.
After 24 hours, replace the medium with fresh medium containing various concentrations of the test compounds and incubate for 72 hours.
After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.
Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).
Visualizations
Caption: General experimental workflow for the Sonogashira coupling.
Caption: Simplified catalytic cycles of the Sonogashira reaction.
Conclusion
The Sonogashira coupling of 5-bromo-4-phenylpyrimidine provides an efficient and versatile route for the synthesis of a diverse library of 5-alkynyl-4-phenylpyrimidine derivatives. The presented data indicates that these compounds exhibit promising in vitro anticancer activity, warranting further investigation and optimization. The detailed protocols and application notes herein serve as a valuable resource for researchers in the field of medicinal chemistry and drug development to explore the potential of this synthetic strategy for the discovery of novel bioactive molecules.
Technical Support Center: Optimizing Suzuki Coupling Reactions for 5-Bromo-4-phenylpyrimidine
This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize the Suzuki coupling reaction of 5-Bromo-4-phenyl...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to optimize the Suzuki coupling reaction of 5-Bromo-4-phenylpyrimidine.
Frequently Asked Questions (FAQs)
Q1: What is the general reactivity trend for halogens in Suzuki coupling, and how does it apply to 5-Bromo-4-phenylpyrimidine?
The general reactivity of halogens in Suzuki coupling follows the order: I > Br > Cl > F.[1] For 5-Bromo-4-phenylpyrimidine, the carbon-bromine bond is the reactive site for the palladium catalyst to undergo oxidative addition, which is the first and often rate-determining step of the catalytic cycle.[1][2][3] Bromides are common electrophiles for this reaction, offering a good balance of reactivity and stability.[4]
Q2: Which factors are most critical for optimizing the Suzuki coupling of 5-Bromo-4-phenylpyrimidine?
The success of the Suzuki coupling for this substrate is highly dependent on the careful selection of several components:
Palladium Catalyst/Precatalyst: The choice of the palladium source and its coordinating ligand is crucial.
Ligand: Electron-rich and bulky phosphine ligands are often required to facilitate the oxidative addition and reductive elimination steps.
Base: The base activates the boronic acid partner for the transmetalation step.[5][6] Its strength and solubility are critical.
Solvent: A solvent system that can dissolve both the organic substrate and the inorganic base is necessary.[5]
Temperature: Elevated temperatures are typically required to drive the reaction to completion.[5]
Q3: Why is degassing the reaction mixture so important?
The active Pd(0) catalyst is highly sensitive to atmospheric oxygen.[5] Oxygen can oxidize the Pd(0) species to Pd(II), leading to catalyst deactivation and the formation of unwanted side products, such as homocoupling of the boronic acid.[5] Therefore, it is critical to thoroughly degas the solvent and the reaction mixture by bubbling an inert gas (like Argon or Nitrogen) through it or by using freeze-pump-thaw cycles.[5]
Troubleshooting Guide
This section addresses common problems encountered during the Suzuki coupling of 5-Bromo-4-phenylpyrimidine.
Issue 1: Low to No Product Yield
Question: My reaction is showing very little or no formation of the desired coupled product. What are the common causes and how can I address this?
Answer: Low or no yield is a frequent challenge, often stemming from an inactive catalyst or suboptimal reaction conditions. The nitrogen atom in the pyrimidine ring can coordinate with the palladium catalyst, inhibiting its activity.[5]
Possible Causes & Solutions:
Inactive Catalyst: The active Pd(0) species may not be forming or is being deactivated.
Solution: Use a high-quality palladium precatalyst. For Pd(II) sources like Pd(OAc)₂, a phosphine ligand is essential to facilitate the in-situ reduction to Pd(0).[5] Consider using pre-formed, air-stable Pd(0) catalysts like Pd(PPh₃)₄ or highly active precatalysts such as Buchwald's G3 or G4 palladacycles.[5][7]
Suboptimal Reaction Conditions: The combination of base, solvent, and temperature may not be ideal.
Solution: A systematic screening of reaction parameters is recommended.[8]
Base: Strong, non-nucleophilic inorganic bases are common. K₃PO₄ is often effective for challenging couplings.[5] Other options include K₂CO₃, Cs₂CO₃, and KF.[5][9]
Solvent: A mixture of an organic solvent and water is typically used.[5] Common choices include 1,4-Dioxane/H₂O, Toluene/H₂O, or DMF/H₂O.[2][5] Ensure all reagents are sufficiently soluble.[5]
Temperature: Most Suzuki couplings require heating, typically between 80-110 °C.[5][10] If the yield is low at a certain temperature, incrementally increasing it may improve the outcome.
Issue 2: Significant Side Product Formation
Question: I am observing significant side products, such as debromination of my starting material or homocoupling of my boronic acid. What should I do?
Answer: The formation of side products can often be minimized by fine-tuning the reaction conditions.
Common Side Products & Mitigation Strategies:
Debromination (Proto-dehalogenation): The 5-Bromo-4-phenylpyrimidine is reduced, replacing the bromine with a hydrogen atom.
Cause: This can be promoted by certain phosphine ligands, bases, or impurities in the reaction mixture, especially at high temperatures.[5]
Solution: Try a different ligand or a milder base. Lowering the reaction temperature or reducing the reaction time once the starting material is consumed can also help.[5] Using a catalyst system known to be robust against this side reaction, like those with Buchwald ligands, may be beneficial.[11]
Homocoupling (Glaser-type coupling): The boronic acid couples with itself to form a biaryl byproduct.
Cause: This is often promoted by the presence of oxygen or an excess of the palladium catalyst.[5]
Solution: Ensure rigorous degassing of the reaction mixture before and during the reaction.[5] Use the minimum effective catalyst loading (typically 1-5 mol%).
Data Presentation: Starting Points for Optimization
The following tables summarize reaction conditions that can serve as a starting point for optimizing the Suzuki coupling of 5-Bromo-4-phenylpyrimidine with various arylboronic acids. Yields are representative for similar heteroaryl bromide substrates.
Table 1: Screening of Catalysts and Ligands
(Conditions: 5-Bromo-4-phenylpyrimidine (1.0 equiv), Phenylboronic Acid (1.2 equiv), K₃PO₄ (2.0 equiv), Dioxane/H₂O (4:1), 100 °C, 12h)
Entry
Palladium Source (mol%)
Ligand (mol%)
Representative Yield (%)
1
Pd(OAc)₂ (2)
SPhos (4)
>90
2
Pd₂(dba)₃ (1)
XPhos (2)
>95
3
Pd(PPh₃)₄ (5)
-
60-80
4
PdCl₂(dppf) (3)
-
70-85
Table 2: Screening of Bases and Solvents
(Conditions: 5-Bromo-4-phenylpyrimidine (1.0 equiv), Phenylboronic Acid (1.2 equiv), Pd₂(dba)₃/XPhos catalyst system)
Entry
Base (2.0 equiv)
Solvent (v/v)
Temperature (°C)
Representative Yield (%)
1
K₃PO₄
Dioxane/H₂O (4:1)
100
>95
2
K₂CO₃
Toluene/H₂O (4:1)
110
85-95
3
Cs₂CO₃
THF/H₂O (4:1)
80
90-98
4
Na₂CO₃
DMF/H₂O (5:1)
100
75-90
Experimental Protocols
General Protocol for Suzuki Coupling of 5-Bromo-4-phenylpyrimidine
This protocol provides a general procedure that may require optimization for specific boronic acids.[1]
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0-3.0 equiv.).[1]
Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium catalyst (e.g., 2-5 mol%).[1]
Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free atmosphere.[1]
Solvent Addition: Add the degassed organic solvent followed by degassed water via syringe. A typical solvent ratio is 4:1 to 10:1 (organic:water).[1] The final concentration of the limiting reagent is typically around 0.1 M.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[1]
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up:
Cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent like ethyl acetate.
Wash the organic layer sequentially with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to obtain the desired coupled product.
Visualizations
Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.
Caption: A troubleshooting workflow for optimizing the Suzuki coupling reaction.
Technical Support Center: Synthesis of 5-Bromo-4-phenylpyrimidine
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 5-Bromo-4-phenylpyrimidine synthesis. It includes troubleshooting gu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of 5-Bromo-4-phenylpyrimidine synthesis. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during the synthesis process.
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis of 5-Bromo-4-phenylpyrimidine, offering potential causes and solutions in a question-and-answer format.
Q1: My Suzuki coupling reaction to introduce the phenyl group is resulting in a low yield. What are the common causes and how can I improve it?
A1: Low yields in Suzuki coupling for this synthesis are a frequent issue. Here are several factors to investigate:
Catalyst Activity: The palladium catalyst is crucial. Ensure you are using a high-quality catalyst. If the catalyst has been stored for a long time, its activity may be diminished. Consider using a fresh batch or a different palladium catalyst, such as Pd(PPh₃)₄ or a Buchwald ligand-based pre-catalyst.
Base Selection and Quality: The choice and quality of the base are critical. Common bases include K₃PO₄, Na₂CO₃, and K₂CO₃. Ensure the base is finely powdered and anhydrous, as moisture can deactivate the catalyst and hydrolyze the boronic acid. In some cases, a small amount of water is necessary for anhydrous couplings with K₃PO₄ to proceed.
Solvent System: The solvent system must be appropriate for the reactants' solubility and the reaction temperature. A mixture of an organic solvent (like toluene, 1,4-dioxane, or DMF) and an aqueous solution of the base is commonly used. Ensure the solvents are properly degassed to remove oxygen, which can deactivate the palladium catalyst.[1]
Boronic Acid Quality: Phenylboronic acid can degrade over time, especially if not stored properly. It is prone to dehydration to form the trimeric anhydride (boroxine), which can be less reactive. Consider using a fresh bottle or purifying the existing stock.
Reaction Temperature: The reaction temperature needs to be optimized. Typically, Suzuki couplings are run at elevated temperatures (80-115 °C).[2] If the temperature is too low, the reaction may be sluggish. Conversely, excessively high temperatures can lead to catalyst decomposition and side reactions.
Q2: I am observing significant amounts of debromination or other side products in my reaction mixture. How can I minimize these?
A2: The formation of byproducts is a common challenge. Here are some strategies to enhance selectivity:
Inert Atmosphere: Strictly maintain an inert atmosphere (nitrogen or argon) throughout the reaction. Oxygen can lead to oxidative side reactions and catalyst deactivation.
Control of Reaction Time: Monitor the reaction progress closely using TLC or LC-MS. Prolonged reaction times, especially at high temperatures, can promote the formation of byproducts.
Purity of Starting Materials: Ensure the purity of your starting materials, particularly the di-halogenated pyrimidine. Impurities can interfere with the reaction and lead to the formation of undesired products.
Direct Bromination Issues: Direct bromination of 4-phenylpyrimidine is often not a suitable method for synthesizing 5-Bromo-4-phenylpyrimidine. The phenyl group is susceptible to attack by brominating agents, leading to a mixture of products.[3] It is generally more effective to introduce the bromo and phenyl groups through other synthetic routes.
Q3: The Pinner-type condensation to form the pyrimidine ring is not proceeding as expected. What are the key parameters to check?
A3: The Pinner reaction and its modifications are powerful for pyrimidine synthesis but require careful control of conditions.
Anhydrous Conditions: The reaction is sensitive to moisture. Ensure all reagents and solvents are thoroughly dried, as water can hydrolyze the intermediate imidate salt.
Acid Catalyst: The Pinner reaction is acid-catalyzed.[4] The type and concentration of the acid (e.g., HCl gas) are critical. Insufficient acid will result in a slow or incomplete reaction, while an excess can lead to side reactions.
Temperature Control: The initial formation of the Pinner salt is often performed at low temperatures to prevent the thermodynamically unstable intermediate from decomposing.[4] Subsequent cyclization may require heating.
Purity of Reactants: The purity of the 1,3-dicarbonyl compound (or its equivalent) and the amidine is important for achieving a good yield.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes to 5-Bromo-4-phenylpyrimidine?
A1: The most prevalent methods involve:
Suzuki-Miyaura Coupling: This involves the reaction of a di-halogenated pyrimidine (e.g., 4,5-dibromopyrimidine or a chloro-bromo-pyrimidine) with phenylboronic acid in the presence of a palladium catalyst.[1]
Pinner-type Synthesis: This involves the condensation of a β-dicarbonyl compound containing a phenyl group with an amidine, followed by bromination of the resulting 4-phenylpyrimidine. However, direct bromination can be problematic.[3]
Synthesis from Bromomalonaldehyde: A one-step synthesis involves the reaction of 2-bromomalonaldehyde with benzamidine.[5]
Q2: What is a typical yield for the synthesis of 5-Bromo-4-phenylpyrimidine?
A2: The reported yields vary significantly depending on the synthetic route and optimization of reaction conditions. Yields for Suzuki coupling reactions can range from 35% to over 60%.[1][2] A one-step synthesis from 2-bromomalonaldehyde has been reported with a yield of 33%.[5]
Q3: How can I purify the final product?
A3: Column chromatography is the most common method for purifying 5-Bromo-4-phenylpyrimidine. A gradient of hexanes and ethyl acetate is typically used as the eluent.[6] Recrystallization from a suitable solvent can also be employed for further purification.
Experimental Protocols
Protocol 1: Synthesis via Suzuki-Miyaura Coupling
This protocol is adapted from procedures for similar Suzuki couplings.[1][2]
To a dried Schlenk flask, add 4,5-dibromopyrimidine (1 equivalent), phenylboronic acid (1.1 equivalents), and potassium carbonate (2 equivalents).
Add Pd(PPh₃)₄ (0.05 equivalents).
Evacuate the flask and backfill with nitrogen or argon. Repeat this cycle three times.
Add degassed 1,4-dioxane and degassed water in a 4:1 ratio.
Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the reaction progress by TLC.
After the reaction is complete, cool the mixture to room temperature and dilute with water.
Extract the product with ethyl acetate (3 x volume of the aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography using a gradient of hexanes:ethyl acetate.
Protocol 2: One-Step Synthesis from 2-Bromomalonaldehyde
This protocol is based on a patented procedure.[5]
Materials:
2-Bromomalonaldehyde
Benzamidine hydrochloride
Glacial acetic acid
3A Molecular sieves
Procedure:
To a round-bottom flask, add 2-bromomalonaldehyde (1 equivalent) and glacial acetic acid.
Add 3A molecular sieves.
Heat the mixture to 80 °C.
Prepare a solution of benzamidine hydrochloride (1 equivalent) in glacial acetic acid and add it dropwise to the reaction mixture over 30 minutes.
After the addition is complete, increase the temperature to 100 °C and stir for 5-8 hours, monitoring the reaction by HPLC.
Once the reaction is complete, cool the mixture to room temperature and add water. Let it stand for 2 hours to allow for precipitation.
Filter the precipitate and wash with a small amount of ethanol.
The crude product can be further purified by dissolving it in dichloromethane and washing with a 5% aqueous sodium hydroxide solution, followed by separation of the organic layer, washing with brine, drying, and concentration.
Data Presentation
Table 1: Comparison of Reaction Conditions for Suzuki Coupling
Technical Support Center: Purification of 5-Bromo-4-phenylpyrimidine and its Derivatives
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges associat...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the purification challenges associated with 5-Bromo-4-phenylpyrimidine and its derivatives.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities encountered during the synthesis of 5-Bromo-4-phenylpyrimidine?
A1: The impurity profile largely depends on the synthetic route employed. For instance, in a typical Suzuki-Miyaura coupling reaction, common impurities include unreacted starting materials such as 5-bromopyrimidine and phenylboronic acid. A significant byproduct that is often observed is the homocoupling product of the boronic acid, resulting in biphenyl, which can be challenging to separate from the desired product.[1][2] The presence of oxygen can sometimes promote the formation of this homocoupling byproduct.[2]
Q2: My 5-Bromo-4-phenylpyrimidine is showing significant tailing during silica gel column chromatography. How can I resolve this?
A2: Tailing is a common issue when purifying nitrogen-containing heterocyclic compounds like pyrimidines on acidic silica gel. This is due to the basic nature of the pyrimidine ring interacting strongly with the acidic silanol groups of the stationary phase. To mitigate this, it is recommended to add a small amount of a tertiary amine, such as triethylamine (typically 0.5-2% v/v), to the mobile phase.[3][4] This deactivates the acidic sites on the silica gel, leading to more symmetrical peaks and improved separation.[3]
Q3: I am struggling to find a suitable solvent for the recrystallization of my 5-Bromo-4-phenylpyrimidine derivative. What is a good starting point?
A3: Selecting an appropriate recrystallization solvent is crucial for effective purification. A good solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.[5][6] For compounds like 5-Bromo-4-phenylpyrimidine, which have moderate polarity, a good starting point is to test single solvents like ethanol or isopropanol, or a binary solvent system.[6][7] A common and effective approach for many organic compounds is to dissolve the crude product in a small amount of a solvent in which it is readily soluble (e.g., ethyl acetate, acetone) at an elevated temperature, and then slowly add a less polar "anti-solvent" (e.g., hexanes, heptane) until the solution becomes turbid.[7] Gentle heating to redissolve the solid followed by slow cooling should induce crystallization.
Q4: How can I effectively monitor the progress of my purification?
A4: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring purification.[3][4] Before attempting a column, it is essential to develop a TLC solvent system that provides good separation between your target compound and any impurities, with a retention factor (Rf) for the desired product ideally between 0.2 and 0.4.[3][4] During column chromatography, fractions should be collected and analyzed by TLC to identify and combine the pure fractions. For final purity assessment, more quantitative methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.[8]
Q5: What are the signs of degradation for 5-Bromo-4-phenylpyrimidine, and how should it be stored?
A5: While specific degradation pathways for 5-Bromo-4-phenylpyrimidine are not extensively documented, similar brominated heterocyclic compounds can be sensitive to light, heat, and strong acids or bases.[9][10] Visual signs of degradation may include a change in color (e.g., from white/off-white to yellow or brown). For long-term storage, it is advisable to keep the compound in a tightly sealed, amber-colored vial in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).
Troubleshooting Guides
Column Chromatography
Problem
Possible Cause
Troubleshooting Steps
Broad or Tailing Peaks
Interaction of the basic pyrimidine ring with acidic silica gel.
Add 0.5-2% triethylamine or another tertiary amine to the eluent to neutralize the acidic sites on the silica.[3][4]
Poor Separation of Product and a Close-Running Impurity
Inappropriate solvent system.
Optimize the mobile phase using TLC. Try different solvent combinations with varying polarities. A shallower solvent gradient during elution may also improve resolution.
Product is not Eluting from the Column
The mobile phase is not polar enough. The compound may have decomposed on the silica gel.
Gradually increase the polarity of the mobile phase. If decomposition is suspected, perform a small-scale stability test on silica by spotting the compound on a TLC plate and letting it sit for an extended period before eluting. Consider using a less acidic stationary phase like alumina.[11]
Multiple Components in Fractions Believed to be Pure
Column was overloaded. The flow rate was too high.
Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load 1g of crude material per 20-100g of silica gel, depending on the difficulty of the separation. Reduce the flow rate to allow for better equilibration between the stationary and mobile phases.
Recrystallization
Problem
Possible Cause
Troubleshooting Steps
Compound "Oils Out" Instead of Crystallizing
The boiling point of the solvent is higher than the melting point of the solute. The solution is supersaturated. The presence of impurities is inhibiting crystallization.
Use a lower-boiling point solvent. Add a small amount of additional hot solvent to the oiled-out mixture and try to redissolve it before cooling again. Try adding a seed crystal or scratching the inside of the flask with a glass rod to induce crystallization.[6]
No Crystals Form Upon Cooling
The solution is too dilute. The solution is not sufficiently cooled.
Evaporate some of the solvent to increase the concentration of the solute. Cool the solution in an ice bath or refrigerator. If crystals still do not form, try scratching the inside of the flask or adding a seed crystal.[6]
Low Recovery of Pure Product
Too much solvent was used initially. The crystals were filtered before crystallization was complete. The product has significant solubility in the cold solvent.
Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Allow adequate time for crystallization at room temperature and then in an ice bath. Wash the collected crystals with a minimal amount of ice-cold solvent.
Product is Still Impure After Recrystallization
The chosen solvent did not effectively differentiate between the product and the impurity (i.e., both were either soluble or insoluble). The cooling process was too rapid, trapping impurities within the crystal lattice.
Perform small-scale solubility tests to find a more selective solvent system.[5] Allow the solution to cool slowly to room temperature before placing it in a cold bath to promote the formation of purer crystals.
Experimental Protocols
Protocol 1: Column Chromatography of 5-Bromo-4-phenylpyrimidine
TLC Method Development:
Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Spot the solution onto a TLC plate.
Develop the plate using various solvent systems (e.g., hexane/ethyl acetate mixtures). The goal is to achieve an Rf value of approximately 0.2-0.4 for the product and good separation from impurities.[3]
Once an optimal solvent ratio is found, add 1% (v/v) of triethylamine to the mobile phase and re-run the TLC to confirm improved spot shape.[3]
Column Packing:
Prepare a slurry of silica gel in the chosen mobile phase.
Pour the slurry into a glass column and allow the silica to settle, ensuring an even and compact bed.
Add a thin layer of sand to the top of the silica bed.
Sample Loading:
Dissolve the crude 5-Bromo-4-phenylpyrimidine in a minimal amount of the mobile phase or a more polar solvent that is then evaporated onto a small amount of silica gel ("dry loading").
Carefully add the sample to the top of the column.
Elution and Fraction Collection:
Begin eluting the column with the mobile phase, maintaining a steady flow rate.
Collect fractions and monitor them by TLC.
Combine the fractions containing the pure product.
Product Isolation:
Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 5-Bromo-4-phenylpyrimidine.
Protocol 2: Purity Assessment by ¹H NMR
Sample Preparation:
Accurately weigh a known amount of the purified product and dissolve it in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
Add a known quantity of an internal standard with a well-defined proton signal that does not overlap with the analyte signals.
Data Acquisition:
Acquire a ¹H NMR spectrum on a calibrated spectrometer. Ensure a sufficient relaxation delay to allow for accurate integration.
Data Analysis:
Integrate the signals corresponding to the product and any identifiable impurities.
The purity can be calculated by comparing the integral of the product signals to the sum of all integrals (product + impurities). Quantitative NMR (qNMR) can provide a more accurate purity assessment by comparing the integral of a product signal to the integral of the internal standard.[8]
Side reactions in the synthesis of 5-arylpyrimidines from 5-Bromo-4-phenylpyrimidine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-arylpyrimidines from 5-bro...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-arylpyrimidines from 5-bromo-4-phenylpyrimidine via Suzuki-Miyaura cross-coupling.
Frequently Asked Questions (FAQs)
Q1: What is the most common method for synthesizing 5-arylpyrimidines from 5-bromo-4-phenylpyrimidine?
A1: The most prevalent and versatile method is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between the 5-bromo-4-phenylpyrimidine and an arylboronic acid or its ester derivative.
Q2: What are the key reagents and conditions for a successful Suzuki-Miyaura coupling in this context?
A2: A typical reaction involves a palladium catalyst (e.g., Pd(PPh₃)₄ or a combination of a palladium source like Pd(OAc)₂ with a phosphine ligand), a base (commonly K₂CO₃, K₃PO₄, or Cs₂CO₃), a suitable solvent system (often a mixture of an organic solvent like 1,4-dioxane or toluene with water), and the arylboronic acid coupling partner. The reaction is typically heated to ensure completion.
Q3: Why is the pyrimidine scaffold important in drug discovery?
A3: The pyrimidine nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs. 5-Arylpyrimidine derivatives, in particular, have shown significant potential as inhibitors of various protein kinases, which are crucial regulators of cellular processes. Dysregulation of these kinases is implicated in diseases such as cancer and inflammatory disorders.
Troubleshooting Guide
Issue 1: Low or No Product Formation
Q: I am observing very low to no yield of my desired 5-aryl-4-phenylpyrimidine. What are the likely causes and how can I troubleshoot this?
A: Low or no product formation can stem from several factors. A systematic approach to troubleshooting is recommended.
Possible Causes & Solutions:
Inactive Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), it may not be efficiently reduced to Pd(0) in situ.
Recommendation: Consider using a pre-activated Pd(0) catalyst like Pd(PPh₃)₄. Alternatively, ensure your reaction conditions (e.g., presence of a suitable phosphine ligand and base) are conducive to the reduction of the Pd(II) species.
Oxygen Contamination: The presence of oxygen can lead to the oxidation of the active Pd(0) catalyst and promote side reactions like the homocoupling of the boronic acid.[1]
Recommendation: Thoroughly degas your solvents and reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.
Poorly Soluble Reagents: If the reactants are not fully dissolved, the reaction kinetics will be slow.
Recommendation: Choose a solvent system in which all reactants are soluble at the reaction temperature. Common solvent systems include 1,4-dioxane/water, toluene/water, or DMF/water.
Suboptimal Base: The choice and quality of the base are critical. The base activates the boronic acid for transmetalation.
Recommendation: Ensure your base is finely powdered and anhydrous (if required by the protocol). Consider screening different bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.
Decomposition of Boronic Acid: Arylboronic acids can be prone to decomposition, especially under prolonged heating or in the presence of excess base.
Recommendation: Use a slight excess (1.1-1.5 equivalents) of the boronic acid. Consider using more stable boronic esters (e.g., pinacol esters).
Issue 2: Presence of Significant Side Products
Q: My reaction mixture shows multiple spots on TLC, and the final product is difficult to purify. What are the common side reactions and how can I minimize them?
A: The formation of side products is a common challenge in Suzuki-Miyaura coupling. The main culprits are dehalogenation, homocoupling of the boronic acid, and protodeboronation.
The bromine atom on the pyrimidine ring is replaced by a hydrogen atom, leading to the formation of 4-phenylpyrimidine.
Causes:
Presence of hydride sources in the reaction mixture. Some bases or solvents (like alcohols) can act as hydride donors.
Inefficient transmetalation or reductive elimination steps in the catalytic cycle.
Mitigation Strategies:
Choice of Base and Solvent: Avoid bases and solvents that can readily provide a hydride.
Ligand Selection: Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) which can accelerate the rate of reductive elimination, outcompeting the dehalogenation pathway.
Temperature and Reaction Time: Avoid unnecessarily high temperatures and prolonged reaction times. Monitor the reaction progress and stop it once the starting material is consumed.
Two molecules of the arylboronic acid couple to form a symmetrical biaryl compound.
Causes:
Presence of Oxygen: Oxygen can mediate the homocoupling process.
High Catalyst Loading or Inefficient Catalyst: This can lead to side reactions.
Mitigation Strategies:
Rigorous Exclusion of Oxygen: As mentioned previously, ensure the reaction is performed under strictly anaerobic conditions.
Optimize Catalyst Loading: Use the lowest effective catalyst loading (typically 1-5 mol%).
Controlled Addition of Reagents: In some cases, slow addition of the boronic acid can minimize its homocoupling.
The boronic acid group of the coupling partner is replaced by a hydrogen atom.
Causes:
Aqueous Basic Conditions: This side reaction is often promoted by aqueous basic conditions.
Certain Substituents on the Arylboronic Acid: Electron-withdrawing groups or some heterocyclic boronic acids can be more susceptible to protodeboronation.
Mitigation Strategies:
Use of Anhydrous Conditions: If feasible for your specific substrates, using anhydrous conditions with a non-aqueous soluble base can suppress protodeboronation.
Use of Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable towards protodeboronation.
Careful Selection of Base: The choice of base can influence the rate of protodeboronation.
Data Presentation: Representative Yields
The following table summarizes representative yields for the Suzuki-Miyaura coupling of 5-bromo-4-phenylpyrimidine with various arylboronic acids under typical conditions. Actual yields may vary depending on the specific reaction conditions and the nature of the arylboronic acid.
General Procedure for the Suzuki-Miyaura Coupling of 5-Bromo-4-phenylpyrimidine
Materials:
5-Bromo-4-phenylpyrimidine
Arylboronic acid (1.2 equivalents)
Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)
Base (e.g., K₂CO₃, 2 equivalents)
Degassed solvent (e.g., 1,4-dioxane and water in a 4:1 ratio)
Schlenk flask or similar reaction vessel
Magnetic stirrer and heating mantle
Inert gas supply (Argon or Nitrogen)
Procedure:
Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 5-bromo-4-phenylpyrimidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).
Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.
Catalyst and Solvent Addition: Under a positive flow of inert gas, add the palladium catalyst (0.03 - 0.05 equiv.). Then, add the degassed organic solvent and degassed water via syringe.
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.
Work-up:
Cool the reaction mixture to room temperature.
Dilute the mixture with an organic solvent such as ethyl acetate.
Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 5-aryl-4-phenylpyrimidine.
Mandatory Visualizations
Experimental Workflow
Caption: Experimental workflow for the Suzuki-Miyaura synthesis of 5-arylpyrimidines.
Logical Relationship of Side Reactions
Caption: Common side reactions in the synthesis of 5-arylpyrimidines.
Signaling Pathway: IRAK4 Inhibition
5-Arylpyrimidine derivatives have been identified as potent inhibitors of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). IRAK4 is a key kinase in the Toll-like receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways, which are crucial for the innate immune response.[4][5][6] Dysregulation of this pathway is implicated in various inflammatory diseases.
Caption: Inhibition of the IRAK4 signaling pathway by 5-arylpyrimidines.
Certain 5-arylpyrimidine derivatives also function as inhibitors of Receptor Tyrosine Kinases (RTKs). RTKs are cell surface receptors that play pivotal roles in cellular processes like growth, differentiation, and metabolism.[7][8][9][10][11] Aberrant RTK signaling is a hallmark of many cancers, making them important therapeutic targets.
Caption: Inhibition of a generic Receptor Tyrosine Kinase (RTK) signaling pathway.
Overcoming poor solubility of 5-Bromo-4-phenylpyrimidine in aqueous media
This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to overcome the poor aqueous solubility of 5-Bromo-4-phenylpyrimidine....
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to overcome the poor aqueous solubility of 5-Bromo-4-phenylpyrimidine.
Frequently Asked Questions (FAQs)
Q1: Why is 5-Bromo-4-phenylpyrimidine poorly soluble in aqueous media?
A1: The low aqueous solubility of 5-Bromo-4-phenylpyrimidine is primarily due to its molecular structure. The presence of a phenyl ring and a brominated pyrimidine ring gives the molecule a significant hydrophobic character. These non-polar features make it energetically unfavorable to dissolve in polar solvents like water. Like many hydrophobic drugs, this compound resists forming favorable interactions with water molecules, leading to poor solubility.[1][2]
Q2: I'm starting a new experiment. What are the initial steps to dissolve 5-Bromo-4-phenylpyrimidine?
A2: For initial attempts, a systematic approach is recommended. Start with the simplest methods, such as using common organic co-solvents, before moving to more complex techniques. Gentle heating and sonication can also aid dissolution. Below is a logical workflow to guide your initial troubleshooting.
Initial troubleshooting workflow for solubilizing the compound.
Q3: How do co-solvents work, and which ones should I try?
A3: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[3] This change in polarity allows the solvent to better accommodate hydrophobic molecules like 5-Bromo-4-phenylpyrimidine, thereby increasing its solubility.[3][4] This is a highly effective and common technique for solubilizing nonpolar drugs.[4] For preclinical studies, it is crucial to use solvents that are non-toxic and biocompatible.[3] Commonly used co-solvents include DMSO, ethanol, and polyethylene glycols (PEGs).[3][4]
Mechanism of co-solvency for enhancing drug solubility.
Q4: Can pH modification improve the solubility of 5-Bromo-4-phenylpyrimidine?
A4: Yes, pH modification can be an effective strategy, particularly for weakly basic or acidic compounds.[5][6] The pyrimidine ring contains nitrogen atoms that can be protonated under acidic conditions (lower pH). This protonation would result in a charged, salt form of the molecule, which is generally more soluble in water than the neutral form.[7] It is recommended to test a range of acidic buffers (e.g., citrate or acetate buffers) to determine the optimal pH for dissolution. However, it is crucial to ensure the compound remains stable at the tested pH values.[8][9]
Q5: Simple methods are not working for my required concentration. What advanced techniques can I use?
A5: If co-solvents and pH adjustments are insufficient, several advanced formulation strategies can significantly enhance solubility.[2][10]
Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[11] They can encapsulate hydrophobic molecules like 5-Bromo-4-phenylpyrimidine, forming an "inclusion complex" where the hydrophobic drug is shielded within the cavity, and the hydrophilic exterior of the cyclodextrin interacts with water, thus increasing the apparent water solubility of the drug.[7][12][13]
Solid Dispersion: This technique involves dispersing the drug in a hydrophilic carrier or matrix at a solid state.[14][15] When exposed to an aqueous medium, the carrier dissolves quickly, releasing the drug as very fine, often amorphous, particles.[16] This high surface area leads to an increased dissolution rate and solubility.[17]
Nanosuspensions: This approach involves reducing the particle size of the drug down to the nanometer range (typically 200-600 nm) through techniques like media milling or high-pressure homogenization.[18][19][20] The significant increase in surface area, as described by the Noyes-Whitney equation, dramatically enhances the dissolution velocity and saturation solubility of the compound.[20]
Cyclodextrin encapsulation of a hydrophobic molecule.
Troubleshooting Guides & Protocols
Data Summary: Comparison of Solubilization Techniques
1-10% DMSO, Ethanol, or PEG 400 in aqueous buffer.
Simple, rapid, and effective for many compounds.[4]
High concentrations of organic solvents may be toxic to cells; potential for drug precipitation upon dilution.
pH Modification
Converts the drug to a more soluble ionized (salt) form.[5][7]
Use of citrate or phosphate buffers to achieve pH 2-5.
Effective for ionizable compounds; simple to implement.[6]
Risk of chemical instability or precipitation in neutral pH environments (e.g., physiological pH).
Cyclodextrin Complexation
Encapsulates the hydrophobic drug within a hydrophilic host molecule.[7][11]
1:1 or 1:2 molar ratio of drug to HP-β-CD.
Significant solubility enhancement; can improve stability; low toxicity.[12]
Limited by the size of the drug molecule and the binding affinity; can be more costly.
Nanosuspension
Increases surface area by reducing particle size to the nano-scale.[18][20]
Wet media milling or high-pressure homogenization.
Applicable to nearly all insoluble drugs; improves bioavailability.[18][21]
Requires specialized equipment; potential for crystal growth and instability if not properly stabilized.[22]
Solid Dispersion
Disperses the drug in a hydrophilic solid matrix to increase wettability and dissolution rate.[14]
Formulation with carriers like PVP or PEGs.
Enhances dissolution rate and bioavailability.[17]
Can be physically unstable (recrystallization); requires formulation development.[23]
Experimental Protocol 1: Solubilization using Co-solvents
Stock Solution Preparation: Weigh the required amount of 5-Bromo-4-phenylpyrimidine and dissolve it in 100% Dimethyl Sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10-50 mM). Ensure it is fully dissolved.
Working Solution Preparation:
Pipette the desired volume of your aqueous medium (e.g., cell culture media, phosphate-buffered saline) into a sterile tube.
While vortexing the aqueous medium, add the required volume of the DMSO stock solution dropwise to achieve the final desired concentration.
Important: The final concentration of DMSO should ideally be kept below 1%, and often below 0.1%, to avoid solvent-induced toxicity in biological assays.
Observation & Troubleshooting:
Visually inspect the solution for any signs of precipitation (cloudiness, particles).
If precipitation occurs, the final concentration of the drug is likely above its solubility limit in that specific co-solvent percentage.
To resolve this, you can either lower the final drug concentration or slightly increase the final percentage of the co-solvent, while remaining within the acceptable toxicity limits for your experiment.
Experimental Protocol 2: Solubilization using pH Adjustment
Buffer Preparation: Prepare a series of biologically compatible buffers with different pH values (e.g., citrate buffer for pH 3-6, phosphate buffer for pH 6-8).
Solubility Screening:
Add an excess amount of 5-Bromo-4-phenylpyrimidine powder to a small volume (e.g., 1 mL) of each buffer in separate vials.
Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24 hours) to reach equilibrium.
Quantification:
After equilibration, centrifuge the samples to pellet the undissolved solid.
Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining particulates.
Determine the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as HPLC-UV.
Analysis: Plot the measured solubility against the pH of the buffers to identify the pH range that provides the highest solubility. Ensure the compound's stability at the optimal pH before proceeding with experiments.[8][9]
Experimental Protocol 3: Screening for Cyclodextrin Complexation
Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (e.g., 0, 2, 4, 6, 8, 10 mM).
Add an excess amount of 5-Bromo-4-phenylpyrimidine to each cyclodextrin solution.
Seal the containers and shake them at a constant temperature until equilibrium is reached (24-48 hours).
Sample Analysis:
Filter the samples through a 0.22 µm syringe filter.
Analyze the concentration of the dissolved drug in each filtrate by HPLC-UV.
Data Interpretation:
Plot the concentration of dissolved 5-Bromo-4-phenylpyrimidine (y-axis) against the concentration of HP-β-CD (x-axis).
A linear increase in drug solubility with increasing cyclodextrin concentration (an AL-type diagram) indicates the formation of a soluble 1:1 inclusion complex. This data can be used to determine the required amount of cyclodextrin to dissolve a specific concentration of your compound.
Troubleshooting palladium catalyst deactivation in reactions with 5-Bromo-4-phenylpyrimidine
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) for palladium-catalyzed cross-coup...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) for palladium-catalyzed cross-coupling reactions involving 5-Bromo-4-phenylpyrimidine.
Frequently Asked Questions (FAQs)
Q1: My Suzuki-Miyaura coupling reaction with 5-Bromo-4-phenylpyrimidine is resulting in a low yield. What are the common causes?
A1: Low yields in Suzuki-Miyaura couplings with 5-Bromo-4-phenylpyrimidine can stem from several factors. The electron-deficient nature of the pyrimidine ring can influence the catalytic cycle. Key areas to investigate include:
Catalyst Deactivation: The palladium catalyst may be deactivating through various pathways, including the formation of palladium black (aggregation), ligand degradation, or poisoning. The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, potentially inhibiting the catalyst.[1]
Inefficient Oxidative Addition: While the C-Br bond is generally reactive, issues with the catalyst's activity can slow down this crucial initial step.[2]
Slow Transmetalation: The choice of base and solvent is critical for an efficient transmetalation step. An inappropriate base can fail to sufficiently activate the boronic acid or ester.
Protodeboronation: This is a common side reaction where the boronic acid or ester is replaced by a hydrogen atom, reducing the concentration of the nucleophilic partner.[3]
Q2: I am observing the formation of a black precipitate (palladium black) in my reaction. What does this indicate and how can I prevent it?
A2: The formation of palladium black is a visual indicator of catalyst deactivation through agglomeration. The active, typically soluble, palladium(0) species aggregates into inactive, insoluble palladium metal. To prevent this:
Use Robust Ligands: Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos) can stabilize the palladium nanoparticles and prevent them from aggregating.[1]
Optimize Reaction Temperature: High temperatures can accelerate catalyst decomposition. Try running the reaction at a lower temperature.
Reduce Catalyst Loading: While counterintuitive, sometimes a lower catalyst loading can disfavor aggregation pathways.
Ensure an Inert Atmosphere: Oxygen can promote the formation of palladium oxides, which can then lead to the formation of palladium black. Ensure your reaction is properly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[3]
Q3: In my Buchwald-Hartwig amination of 5-Bromo-4-phenylpyrimidine, the reaction is sluggish. How can I improve the reaction rate?
A3: Sluggish Buchwald-Hartwig aminations with heteroaryl halides are common due to potential catalyst inhibition by the nitrogen-containing substrate.[4][5] Consider the following optimizations:
Ligand Selection: Employ bulky, electron-donating biarylphosphine ligands (e.g., XPhos, RuPhos) which are known to accelerate the rate-determining reductive elimination step and prevent catalyst inhibition.[1][6]
Base Selection: A strong, non-nucleophilic base is crucial. Sodium or potassium tert-butoxide is commonly used. The choice of base can significantly influence the reaction rate.[7][8]
Solvent Choice: Anhydrous, non-protic solvents like toluene or dioxane are generally preferred.
Palladium Pre-catalyst: Using a well-defined pre-catalyst can lead to more consistent and active catalyst generation in situ.
Q4: Can the pyrimidine substrate itself lead to catalyst deactivation?
A4: Yes, the nitrogen atoms in the 5-Bromo-4-phenylpyrimidine ring can act as ligands and coordinate to the palladium center. This coordination can lead to the formation of stable, off-cycle complexes that are catalytically inactive, thereby deactivating the catalyst.[1] The use of sterically hindered ligands can help to mitigate this issue by preventing the substrate from strongly binding to the palladium.[1]
Troubleshooting Guides
Issue 1: Low or No Conversion
If you are observing low or no conversion of your 5-Bromo-4-phenylpyrimidine starting material, follow this troubleshooting workflow:
Caption: A workflow for troubleshooting low reaction conversion.
Issue 2: Catalyst Deactivation (Palladium Black Formation)
If you are observing the formation of palladium black, consider the following steps:
Caption: Steps to address palladium black formation.
Data Presentation
The following tables provide a summary of reaction conditions and yields for Suzuki-Miyaura and Buchwald-Hartwig reactions with substrates similar to 5-Bromo-4-phenylpyrimidine.
Table 1: Suzuki-Miyaura Coupling of Halopyrimidines with Arylboronic Acids
This protocol is a representative example and may require optimization for your specific substrates.
Reaction Setup: To an oven-dried Schlenk flask, add 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).
Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.
Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and anhydrous, degassed solvent (e.g., 1,4-dioxane).
Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.
General Protocol for Buchwald-Hartwig Amination
This is a general procedure and should be optimized for your specific amine and substrate.
Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the amine (1.1-1.2 equiv.), the base (e.g., NaOtBu, 1.2-1.5 equiv.), the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%), and the ligand (if not using a pre-catalyst).
Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane via syringe.
Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure removal of dissolved oxygen.
Reaction: Heat the mixture to 90-110 °C with vigorous stirring.
Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.
Work-up: After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by column chromatography.
Signaling Pathways and Experimental Workflows
Catalytic Cycle of Suzuki-Miyaura Coupling
Caption: The key steps of the Suzuki-Miyaura catalytic cycle.
Common Palladium Catalyst Deactivation Pathways
Caption: Common pathways leading to palladium catalyst deactivation.
Byproduct formation in the synthesis of 5-Bromo-4-phenylpyrimidine
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with byproduct formation during the...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with byproduct formation during the synthesis of 5-Bromo-4-phenylpyrimidine.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 5-Bromo-4-phenylpyrimidine and what are the typical starting materials?
A1: The most prevalent method for synthesizing 5-Bromo-4-phenylpyrimidine is a variation of the Pinner pyrimidine synthesis. This reaction involves the condensation of benzamidine (or its hydrochloride salt) with a brominated β-dicarbonyl compound, typically 2-bromomalonaldehyde or a derivative thereof.[1] The reaction is usually carried out in a protic solvent like glacial acetic acid or an alcohol, often with an acid catalyst.[1]
Q2: I am observing significant byproduct formation in my synthesis of 5-Bromo-4-phenylpyrimidine. What are the most likely impurities?
A2: Several byproducts can form during the synthesis of 5-Bromo-4-phenylpyrimidine. The most common include:
4-Phenylpyrimidine: This can arise from the debromination of the target molecule.
Self-condensation products of benzamidine: Benzamidine can react with itself, especially under basic conditions, to form 2,4,6-triphenyl-1,3,5-triazine.
Hydrolysis products: If water is present in the reaction, the 2-bromomalonaldehyde starting material can hydrolyze. Additionally, intermediates in the Pinner synthesis are susceptible to hydrolysis, which can lead to the formation of esters or amides instead of the desired pyrimidine.[2]
Poly-brominated species: Depending on the brominating agent and reaction conditions used to prepare the starting materials, di- or poly-brominated pyrimidines could be present as impurities.
Q3: My reaction yield is low, and the primary byproduct appears to be 4-phenylpyrimidine. What reaction conditions might be causing this debromination?
A3: Debromination of 5-Bromo-4-phenylpyrimidine can be promoted by several factors:
Excessive heat or prolonged reaction times: These conditions can lead to the degradation of the product.
Presence of a reducing agent: Certain impurities in the starting materials or reagents could act as reducing agents.
Catalyst choice: Some catalysts or their degradation products might facilitate the removal of the bromine atom.
To mitigate this, it is advisable to carefully monitor the reaction progress by TLC or LC-MS and avoid unnecessarily long reaction times or high temperatures. Ensuring the purity of all reagents is also critical.
Q4: I have a significant amount of a high-molecular-weight byproduct that is difficult to remove. What could it be?
A4: A high-molecular-weight byproduct is often the result of the self-condensation of benzamidine to form 2,4,6-triphenyl-1,3,5-triazine. This side reaction is more prevalent under basic conditions or at elevated temperatures. To minimize its formation, carefully control the reaction pH and temperature. Using the hydrochloride salt of benzamidine can help maintain acidic conditions and suppress this side reaction.
Q5: How can I effectively purify my crude 5-Bromo-4-phenylpyrimidine to remove these byproducts?
A5: Purification of 5-Bromo-4-phenylpyrimidine typically involves one or a combination of the following techniques:
Column chromatography: Silica gel chromatography is a common and effective method for separating the target compound from its byproducts. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate) is often successful.
Recrystallization: If the crude product is relatively pure, recrystallization from a suitable solvent can be an efficient purification method. The choice of solvent will depend on the solubility of the product and impurities.
Acid-base extraction: If acidic or basic impurities are present, an acid-base extraction can be a useful preliminary purification step.
Troubleshooting Guides
Problem 1: Low Yield of 5-Bromo-4-phenylpyrimidine and Presence of Multiple Byproducts
Potential Cause
Recommended Solution
Presence of water in reagents or solvent
Ensure all glassware is thoroughly dried. Use anhydrous solvents and reagents. Consider adding a drying agent like molecular sieves to the reaction mixture.[1]
Incorrect stoichiometry
Carefully measure and add the reactants in the correct molar ratios. An excess of one reactant may promote side reactions.
Suboptimal reaction temperature
Optimize the reaction temperature. Monitor the reaction progress by TLC or LC-MS at different temperatures to find the optimal balance between reaction rate and byproduct formation.
Impure starting materials
Use high-purity benzamidine and 2-bromomalonaldehyde. Impurities can inhibit the main reaction or lead to the formation of additional byproducts.
Problem 2: Predominant Formation of 4-Phenylpyrimidine (Debrominated Product)
Potential Cause
Recommended Solution
Prolonged reaction time or excessive heat
Monitor the reaction closely and stop it as soon as the starting material is consumed. Avoid unnecessarily high temperatures.
Reductive environment
Ensure all reagents and the reaction atmosphere are free of reducing agents. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) may be beneficial.
Problem 3: Significant Formation of 2,4,6-Triphenyl-1,3,5-triazine
Potential Cause
Recommended Solution
Basic reaction conditions
Use the hydrochloride salt of benzamidine to maintain an acidic pH. If a base is required, use a weak, non-nucleophilic base and add it slowly.
High reaction temperature
Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.
Data Presentation
Table 1: Hypothetical Product and Byproduct Distribution under Different Reaction Conditions
Condition
Solvent
Temperature (°C)
Yield of 5-Bromo-4-phenylpyrimidine (%)
4-Phenylpyrimidine (%)
2,4,6-Triphenyl-1,3,5-triazine (%)
A
Glacial Acetic Acid
80
75
5
10
B
Glacial Acetic Acid
110
60
15
15
C
Ethanol
80
65
8
12
D
Ethanol (with 5% water)
80
40
10
15
Note: This data is illustrative and intended to demonstrate potential trends. Actual results may vary.
Experimental Protocols
Key Experiment: Synthesis of 5-Bromo-4-phenylpyrimidine (Adapted from a similar procedure[1])
Materials:
Benzamidine hydrochloride
2-Bromomalonaldehyde
Glacial acetic acid
Molecular sieves (optional)
Procedure:
To a solution of 2-bromomalonaldehyde in glacial acetic acid, add benzamidine hydrochloride.
Optionally, add activated molecular sieves to ensure anhydrous conditions.
Heat the reaction mixture at a controlled temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Pour the mixture into ice water and neutralize with a suitable base (e.g., sodium bicarbonate solution).
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography.
Technical Support Center: Optimizing Cross-Coupling Reactions of 5-Bromo-4-phenylpyrimidine
This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing the reaction time and temperatu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing the reaction time and temperature for cross-coupling reactions involving 5-Bromo-4-phenylpyrimidine.
Frequently Asked Questions (FAQs)
Q1: What are the most suitable cross-coupling reactions for 5-Bromo-4-phenylpyrimidine?
A1: The Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions are highly effective for the functionalization of 5-Bromo-4-phenylpyrimidine. The choice depends on the desired bond formation:
Suzuki-Miyaura Coupling: Ideal for forming C-C bonds with aryl or vinyl boronic acids/esters.[1]
Buchwald-Hartwig Amination: Used for forming C-N bonds with a wide range of primary and secondary amines.[2][3]
Heck Coupling: Facilitates the formation of C-C bonds by coupling with alkenes.[4][5]
Q2: What is a good starting temperature for optimizing these reactions?
A2: A general starting point for temperature optimization is typically in the range of 80-100 °C.[6][7][8] For Suzuki and Heck reactions, starting at the lower end of this range (e.g., 80 °C) is advisable to maximize selectivity and minimize potential side reactions.[7][9] Buchwald-Hartwig aminations may require slightly higher temperatures, often between 100-110 °C.[2]
Q3: How long should a typical cross-coupling reaction with 5-Bromo-4-phenylpyrimidine be run?
A3: Reaction times can vary significantly, from a few hours to 24 hours.[2][10] It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[7][11] Prolonged reaction times at high temperatures can lead to product degradation or the formation of byproducts.[12][13] The reaction should be stopped once the starting material is consumed.[7]
Q4: Why is an inert atmosphere important for these reactions?
A4: Palladium catalysts, particularly in their active Pd(0) state, are sensitive to oxygen.[2] Failure to maintain an inert (e.g., Argon or Nitrogen) atmosphere can lead to catalyst deactivation and significantly lower yields.[7] It is essential to degas all solvents and reagents and to use proper techniques like vacuum-backfilling with an inert gas.[2][14]
Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments, focusing on the impact of reaction time and temperature.
Issue 1: Low or no product yield is observed.
Potential Cause: The reaction temperature may be too low to overcome the activation energy for the oxidative addition step.
Troubleshooting Step: Gradually increase the reaction temperature in increments of 10-20 °C and monitor for product formation by TLC or LC-MS. For many coupling reactions, temperatures between 80 °C and 120 °C are effective.[5][15] Be cautious of excessively high temperatures, which can cause degradation.[11]
Potential Cause: The reaction time may be insufficient for the reaction to proceed to completion.
Troubleshooting Step: Allow the reaction to run for a longer period, taking aliquots periodically to monitor the consumption of the starting material. Some reactions may require up to 24 hours.[2][10]
Potential Cause: The palladium catalyst has deactivated over the course of the reaction.
Troubleshooting Step: Catalyst deactivation can be time and temperature-dependent. Ensure your reagents and solvents are pure and thoroughly degassed to prevent this.[7][15] If deactivation is suspected, using a more robust ligand or a pre-catalyst that generates the active Pd(0) species more efficiently might be necessary.[8]
Issue 2: Significant formation of byproducts, such as homocoupled products.
Potential Cause: The reaction temperature is too high, promoting side reactions.
Troubleshooting Step: Lower the reaction temperature. Running the reaction at the lowest temperature that provides a reasonable rate can often disfavor side reactions relative to the desired cross-coupling.[12][13]
Potential Cause: The reaction was run for too long after the limiting reagent was consumed.
Troubleshooting Step: Monitor the reaction closely and stop it as soon as the starting material has disappeared to prevent the product from degrading or participating in subsequent undesired reactions.[7][13]
Issue 3: The reaction is sluggish or stalls before completion.
Potential Cause: The chosen temperature is suboptimal for the specific catalyst/ligand system.
Troubleshooting Step: Different ligands have different optimal operating temperatures. For instance, some bulky biarylphosphine ligands used in Suzuki and Buchwald-Hartwig reactions perform best in a specific temperature range (e.g., 85–97 °C).[16] A temperature screen is recommended to find the sweet spot for your chosen catalytic system.[15]
Data Presentation: Typical Reaction Parameters
The tables below summarize typical starting conditions for the cross-coupling of 5-Bromo-4-phenylpyrimidine. Optimization is often necessary.
Protocol 1: General Procedure for Suzuki-Miyaura Coupling
Reaction Setup: In an oven-dried Schlenk flask, combine 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the desired boronic acid or ester (1.2-1.5 equiv.), and a base such as K₃PO₄ (2.0-3.0 equiv.).
Inerting: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[14]
Reagent Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%). Add degassed solvent (e.g., 1,4-dioxane) and degassed water (typically a 4:1 to 10:1 ratio).[14]
Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[14]
Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Once the starting material is consumed, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate), wash with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.
Protocol 2: General Procedure for Buchwald-Hartwig Amination
Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., BINAP, 2-4 mol%), and the base (e.g., sodium tert-butoxide, 1.4 equiv.).[2]
Reagent Addition: Add anhydrous, degassed toluene via syringe. Add 5-Bromo-4-phenylpyrimidine (1.0 equiv.) followed by the amine coupling partner (1.1-1.2 equiv.).
Degassing: Subject the reaction mixture to three cycles of vacuum-backfilling with argon.[2]
Reaction: Heat the mixture to 100-110 °C with vigorous stirring.[2]
Monitoring and Work-up: Monitor the reaction's progress by TLC or LC-MS, typically for 12-24 hours.[2] After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.
Protocol 3: General Procedure for Heck Coupling
Reaction Setup: In a dry Schlenk tube under an inert atmosphere, combine 5-Bromo-4-phenylpyrimidine (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and a ligand if required (e.g., P(o-tol)₃, 2-10 mol%).[5]
Reagent Addition: Add anhydrous, degassed solvent (e.g., DMF) and a base (e.g., Et₃N, 1.5-2.5 equiv.). Finally, add the alkene (1.2-1.5 equiv.).[5]
Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 100 °C).[10]
Monitoring and Work-up: Stir the reaction for the required time (e.g., 24 hours), monitoring progress by TLC.[10] Upon completion, cool to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography.
Mandatory Visualizations
Caption: General experimental workflow for cross-coupling reactions.
Caption: Troubleshooting workflow for low product yield.
Efficacy of 5-Bromo-4-phenylpyrimidine Derivatives Compared to Known Kinase Inhibitors: A Comprehensive Analysis
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the inhibitory efficacy of 5-Bromo-4-phenylpyrimidine derivatives against key kinases implicated in cancer,...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the inhibitory efficacy of 5-Bromo-4-phenylpyrimidine derivatives against key kinases implicated in cancer, benchmarked against established clinical and preclinical kinase inhibitors. This analysis is supported by quantitative experimental data and detailed methodologies to aid in the evaluation and potential development of this class of compounds.
The pyrimidine scaffold is a cornerstone in the development of kinase inhibitors, with numerous derivatives demonstrating significant therapeutic potential.[1] Among these, 5-Bromo-4-phenylpyrimidine derivatives have emerged as a promising class of compounds targeting various kinases involved in oncogenic signaling pathways. This guide presents a comparative analysis of the efficacy of these derivatives against three critical kinases: Bcr-Abl, Focal Adhesion Kinase (FAK), and Polo-like Kinase 4 (PLK4). Their performance is contrasted with the well-established inhibitors Dasatinib, PND-1186, and Volasertib, respectively.
Quantitative Performance Comparison
The inhibitory activity of the compounds is presented as half-maximal inhibitory concentration (IC50) values, providing a quantitative measure of their potency. The data is summarized in the tables below for each target kinase.
Table 1: Bcr-Abl Kinase Inhibition
Compound
Derivative Class
Bcr-Abl IC50 (nM)
Dasatinib
Known Inhibitor
<1 - 9
Phenyl-amino-pyrimidine conjugate 7l
Phenyl-amino-pyrimidine
650
Thieno[2,3-d]pyrimidine 14d
Thieno[2,3-d]pyrimidine
48
Note: IC50 values can vary based on experimental conditions.[2][3]
Note: Compound 16c showed significant tumor growth inhibition in a xenograft model, though a specific in-vitro IC50 was not provided in the cited source.[1][4]
Table 3: PLK4 Inhibition
Compound
Derivative Class
PLK4 IC50 (nM)
Volasertib (BI 6727)
Known Inhibitor (Pteridinone-based)
0.87
5-chlorine-2-amino-pyrimidine 5f
5-Chloro-2-aminopyrimidine
0.8
Aminopyrimidine derivative 8h
Aminopyrimidine
6.7
Signaling Pathway and Inhibition Mechanism
The targeted kinases play pivotal roles in cell signaling pathways that, when dysregulated, contribute to cancer progression. The inhibitors discussed in this guide primarily function by competing with ATP for binding to the kinase's active site, thereby blocking downstream signaling.
Caption: Overview of Bcr-Abl, FAK, and PLK4 signaling pathways and points of inhibition.
Experimental Protocols
The determination of kinase inhibitory activity is crucial for the evaluation of potential drug candidates. The following are generalized protocols for common in vitro kinase assays used to determine the IC50 values cited in this guide.
Validation of 5-Bromo-4-phenylpyrimidine as a scaffold for novel drug discovery
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Its ability to...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers, Scientists, and Drug Development Professionals
The pyrimidine core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved drugs. Its ability to engage in various biological interactions has made it a focal point for the development of novel therapeutics, particularly in oncology. Among the vast chemical space of pyrimidine derivatives, the 5-Bromo-4-phenylpyrimidine scaffold has emerged as a particularly promising starting point for the design of potent and selective kinase inhibitors. This guide provides an objective comparison of the 5-Bromo-4-phenylpyrimidine scaffold against alternative heterocyclic systems, supported by experimental data and detailed protocols, to validate its potential in modern drug discovery.
Performance Comparison: 5-Bromo-4-phenylpyrimidine vs. Alternative Scaffolds
The versatility of the 5-Bromo-4-phenylpyrimidine scaffold is evident in its ability to be decorated with various substituents, leading to potent inhibitors of a range of kinases implicated in cancer pathogenesis. Below is a comparative analysis of its performance against other well-established kinase inhibitor scaffolds.
Targeting ULK1: A Key Regulator of Autophagy
Unc-51 like autophagy activating kinase 1 (ULK1) is a serine/threonine kinase that plays a pivotal role in the initiation of autophagy, a cellular process that can promote cancer cell survival. Inhibition of ULK1 is therefore a promising strategy for cancer therapy.
Derivatives of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine have demonstrated potent ULK1 inhibitory activity.[1] A standout example is compound 3s , which exhibits a remarkable IC50 value for ULK1.
The data clearly indicates the high potency of the 5-Bromo-pyrimidine scaffold in targeting ULK1, with compound 3s showing a significantly lower IC50 value compared to the pyrazolopyrimidine-based inhibitor SBI-0206965. While the 7-azaindole scaffold also shows promise, the specific 5-bromo-pyrimidine derivative presented here demonstrates exceptional potency.
Targeting Aurora Kinases: Mitotic Regulators
Aurora kinases are crucial for the regulation of mitosis, and their overexpression is a common feature in many cancers. The pyrimidine scaffold has been extensively explored for the development of Aurora kinase inhibitors.
Table 2: Comparison of Aurora Kinase Inhibitors
Scaffold
Compound
Target
IC50 (nM)
N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine
CYC116 (18)
Aurora A/B
8.0 (A), 9.2 (B)
Pyrrolopyrazole
PHA-739358
Aurora A/B/C
13 (A), 79 (B), 61 (C)
-
AMG-900
Aurora A/B/C
5 (A), 4 (B), 1 (C)
-
MK-5108 (VX689)
Aurora A
0.064
While other scaffolds have yielded potent pan-Aurora kinase inhibitors, the N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine derivative CYC116 demonstrates potent and relatively balanced inhibition of both Aurora A and B kinases.[2]
Targeting EGFR and VEGFR: Key Drivers of Tumor Growth and Angiogenesis
The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are critical targets in oncology. While specific 5-Bromo-4-phenylpyrimidine derivatives targeting these kinases with detailed IC50 values were not prevalent in the initial literature search, the broader pyrimidine scaffold is well-represented in this area. For comparison, we present data on other pyrimidine-based inhibitors alongside alternative scaffolds.
Table 3: Comparison of EGFR Inhibitors
Scaffold
Compound
Target
IC50 (nM)
Pyrrolo[3,2-d]pyrimidine
Compound 8
EGFR WT / T790M
-
Pyrido[2,3-d]pyrimidinone
Compound 40
EGFR
- (9.6 µM in A549 cells)
Indolyl-pyrimidine
Compound 4g
EGFR
250
Quinazoline
Gefitinib
EGFR
78.04 (A549)
Table 4: Comparison of VEGFR-2 Inhibitors
Scaffold
Compound
Target
IC50 (nM)
Piperazinylquinoxaline
Compound 11
VEGFR-2
190
Nicotinamide-based
Compound 8
VEGFR-2
77.02
-
Sorafenib
VEGFR-2
80
-
Sunitinib
VEGFR-2
-
These tables highlight the potential of various heterocyclic systems in targeting EGFR and VEGFR-2. The development of 5-Bromo-4-phenylpyrimidine derivatives for these targets could be a fruitful area of research, leveraging the synthetic accessibility and favorable properties of the pyrimidine core.
Experimental Protocols
To facilitate the validation and further development of the 5-Bromo-4-phenylpyrimidine scaffold, detailed protocols for key experiments are provided below.
Synthesis of a Representative 5-Bromo-4-phenylpyrimidine Derivative
Synthesis of 5-bromo-N-phenyl-4-(thiophen-2-yl)pyrimidin-2-amine
This protocol describes a general synthetic route adaptable for various analogs.
dot
Synthetic route for a 5-Bromo-4-phenylpyrimidine derivative.
Materials:
2-amino-4-(thiophen-2-yl)pyrimidine
N-Bromosuccinimide (NBS)
Acetonitrile
Phenylboronic acid
Palladium catalyst (e.g., Pd(PPh3)4)
Base (e.g., K2CO3)
Solvent (e.g., 1,4-dioxane/water)
Procedure:
Bromination: Dissolve 2-amino-4-(thiophen-2-yl)pyrimidine in acetonitrile. Add N-Bromosuccinimide (NBS) portion-wise at room temperature and stir until the reaction is complete (monitored by TLC).
Work-up and Isolation: Quench the reaction with sodium thiosulfate solution and extract the product with a suitable organic solvent. Purify the crude product by column chromatography to obtain 2-amino-5-bromo-4-(thiophen-2-yl)pyrimidine.
Buchwald-Hartwig Cross-Coupling: To a solution of the brominated intermediate in a suitable solvent system (e.g., 1,4-dioxane/water), add phenylboronic acid, a palladium catalyst, and a base.
Reaction and Purification: Heat the reaction mixture under an inert atmosphere until the starting material is consumed. After cooling, perform an aqueous work-up and extract the product. Purify the final compound by column chromatography.
Biological Evaluation Protocols
ULK1 Kinase Activity Assay (ADP-Glo™ Assay)
This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.
dot
Workflow for the ADP-Glo™ ULK1 kinase assay.
Procedure:
Prepare a reaction mixture containing ULK1 enzyme, a suitable substrate (e.g., Myelin Basic Protein), ATP, and the test compound at various concentrations.
Initiate the kinase reaction and incubate at 30°C for a specified time (e.g., 45 minutes).
Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature.
Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction.
Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and inversely proportional to the kinase inhibition.
Calculate IC50 values from the dose-response curves.
Cell Viability Assay (MTT Assay)
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.
Procedure:
Seed cells in a 96-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48-72 hours).
Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan crystals.
Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).
Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Calculate the percentage of cell viability relative to untreated control cells.
Apoptosis Assay (Annexin V-FITC/PI Staining)
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Procedure:
Treat cells with the test compound for a desired time.
Harvest the cells and wash them with cold PBS.
Resuspend the cells in Annexin V binding buffer.
Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark.
Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.
Autophagy Assessment (Western Blot for LC3 and p62)
This method monitors the levels of key autophagy-related proteins.
A Comparative Analysis of 5-Bromo-4-phenylpyrimidine and Other Brominated Pyrimidines in Modern Synthesis
For Immediate Publication A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern organic synthesis, particularly in the development of novel pharmaceuticals and f...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Publication
A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of modern organic synthesis, particularly in the development of novel pharmaceuticals and functional materials, brominated pyrimidines serve as versatile and highly valuable building blocks. Their utility primarily stems from their reactivity in palladium-catalyzed cross-coupling reactions, which allow for the facile construction of complex molecular architectures. This guide provides a detailed comparative analysis of 5-Bromo-4-phenylpyrimidine alongside other key brominated pyrimidines, focusing on their performance in pivotal synthetic transformations, supported by experimental data and detailed protocols.
General Reactivity Trends of Brominated Pyrimidines
The reactivity of a brominated pyrimidine in cross-coupling reactions is fundamentally influenced by two key factors: the inherent reactivity of the carbon-bromine (C-Br) bond and the electronic effects imparted by the pyrimidine ring and its substituents.
The generally accepted order of reactivity for halogens in palladium-catalyzed cross-coupling reactions is I > Br > Cl > F.[1] This trend is a direct consequence of the carbon-halogen bond dissociation energy, with the weaker C-I bond being the most susceptible to oxidative addition by the palladium catalyst, a crucial step in the catalytic cycle.[2] Consequently, bromopyrimidines are typically more reactive than their chloro-analogs, often allowing for milder reaction conditions.[2]
The position of the bromine atom on the pyrimidine ring also plays a critical role in its reactivity. The electron-deficient nature of the pyrimidine ring activates attached halogens towards cross-coupling. The general order of reactivity for different positions on the pyrimidine ring is C4(6) > C2 > C5.[1] The C4 and C6 positions are the most electron-deficient, rendering them most susceptible to oxidative addition. While the C2 position is also activated, the C5 position is generally the least reactive.[1]
Comparative Performance in Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful and widely utilized method for the formation of carbon-carbon bonds. The following table summarizes representative yields for the Suzuki-Miyaura coupling of various brominated pyrimidines, offering a glimpse into their comparative reactivity. It is important to note that direct comparisons can be challenging due to variations in reaction conditions across different studies.
Note: Yields are for illustrative purposes and can vary based on specific substrates and reaction conditions.
The data suggests that the electronic environment of the pyrimidine ring significantly impacts the reaction outcome. For instance, the presence of electron-withdrawing chloro groups in 5-(4-bromophenyl)-4,6-dichloropyrimidine appears to facilitate the Suzuki coupling.[3] In contrast, the position of the bromine on the simpler pyridine ring clearly demonstrates the reactivity trend of 4- > 2- > 3-bromopyridine.[4]
Experimental Protocols
Detailed methodologies are crucial for reproducible and successful synthetic outcomes. Below are representative protocols for key cross-coupling reactions.
General Experimental Workflow for Palladium-Catalyzed Cross-Coupling
Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.
Protocol 1: Suzuki-Miyaura Coupling of a Brominated Pyrimidine
To a dry Schlenk flask, add the brominated pyrimidine and palladium catalyst.
Evacuate and backfill the flask with an inert gas.
Add the anhydrous solvent, followed by the organostannane.
Heat the reaction mixture to the desired temperature (typically 80-120 °C).
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Dilute with an organic solvent and wash with an aqueous solution of KF to remove tin byproducts.
Dry the organic layer and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Protocol 3: Heck Coupling of a Brominated Pyrimidine
Materials:
Brominated Pyrimidine (1.0 equiv)
Alkene (1.2-1.5 equiv)
Palladium Catalyst (e.g., Pd(OAc)₂, 1-5 mol%)
Ligand (e.g., PPh₃, P(o-tol)₃, if required)
Base (e.g., Et₃N, K₂CO₃, 1.5-2.5 equiv)
Solvent (e.g., DMF, Acetonitrile)
Inert atmosphere (Nitrogen or Argon)
Procedure:
To a dry Schlenk flask, add the brominated pyrimidine, palladium catalyst, and ligand (if used).
Evacuate and backfill with an inert gas.
Add the solvent, base, and alkene.
Heat the reaction mixture to the desired temperature (typically 80-140 °C).
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool to room temperature.
Dilute with an organic solvent and wash with water and brine.
Dry the organic layer and concentrate.
Purify the crude product by column chromatography.
Signaling Pathways and Logical Relationships
The palladium-catalyzed cross-coupling reactions proceed through a well-established catalytic cycle. Understanding this cycle is crucial for optimizing reaction conditions and troubleshooting.
Caption: A simplified representation of the catalytic cycle for palladium-catalyzed cross-coupling reactions.
Conclusion
The choice of a specific brominated pyrimidine for a synthetic application depends on a combination of factors including its inherent reactivity, commercial availability, and the desired substitution pattern of the final product. While 5-Bromo-4-phenylpyrimidine offers a unique scaffold for the synthesis of complex molecules, its reactivity in comparison to other brominated pyrimidines should be carefully considered in the context of the specific cross-coupling reaction being employed. The general reactivity trends and detailed protocols provided in this guide serve as a valuable resource for researchers to make informed decisions and design efficient synthetic strategies. Further investigation into the specific reaction kinetics and optimization for 5-Bromo-4-phenylpyrimidine is warranted to fully elucidate its synthetic potential.
Head-to-head comparison of different palladium catalysts for Suzuki coupling with 5-Bromo-4-phenylpyrimidine
For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex biaryl structures, which are common motifs in pharmaceutic...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex biaryl structures, which are common motifs in pharmaceutical compounds. The choice of palladium catalyst is a critical parameter that significantly influences the efficiency, yield, and reaction conditions of this transformation. This guide provides a comparative analysis of commonly used palladium catalysts for the Suzuki coupling of 5-Bromo-4-phenylpyrimidine, a key heterocyclic building block.
The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between an organoboron compound and an organic halide.[1] The reaction is catalyzed by a palladium complex and requires a base to facilitate the transmetalation step.[2] The general mechanism involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[3]
Performance Comparison of Palladium Catalysts
The selection of an optimal palladium catalyst system is crucial for achieving high yields and reaction efficiency, particularly when working with heteroaromatic substrates like 5-Bromo-4-phenylpyrimidine, which can present challenges such as catalyst inhibition or side reactions. Below is a comparative summary of the performance of three widely used palladium catalyst systems in the Suzuki coupling of 5-Bromo-4-phenylpyrimidine with a generic arylboronic acid. The data presented is a representative extrapolation based on findings from structurally similar substrates.[3][4][5]
Catalyst System
Base
Solvent
Temperature (°C)
Time (h)
Yield (%)
Catalyst Loading (mol%)
Pd(PPh₃)₄
K₂CO₃
Toluene/H₂O
90-100
12-24
75-85
3-5
Pd(dppf)Cl₂
K₃PO₄
1,4-Dioxane
80-90
2-6
85-95
1-3
Pd(OAc)₂ / SPhos
Cs₂CO₃
t-BuOH/H₂O
Room Temp - 60
1-4
>95
0.5-2
Key Observations:
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) is a traditional, widely accessible catalyst that can provide good to excellent yields.[4] However, it often requires higher temperatures and longer reaction times.[3] The formation of byproducts from the coupling of the phosphine ligand's phenyl groups can sometimes lead to lower yields.[6]
Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) generally offers higher yields in significantly shorter reaction times compared to Pd(PPh₃)₄.[3] Its increased stability and efficiency make it a popular choice for a broad range of Suzuki couplings.[7]
Pd(OAc)₂ / SPhos (Palladium(II) acetate / 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) represents a modern Buchwald-type catalyst system. These systems, characterized by bulky, electron-rich phosphine ligands, exhibit exceptional activity, allowing for reactions at lower temperatures (even room temperature) and with very low catalyst loadings.[8][9] This often leads to cleaner reactions with very high yields.[10]
Experimental Protocols
The following are generalized experimental protocols for the Suzuki-Miyaura coupling of 5-Bromo-4-phenylpyrimidine with an arylboronic acid using the compared catalyst systems. These protocols can be adapted and optimized for specific substrates.
General Procedure:
To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 5-Bromo-4-phenylpyrimidine (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and the specified base (2.0-3.0 mmol, 2.0-3.0 equiv). Add the palladium catalyst and ligand (if applicable) as detailed below. Then, add the degassed solvent system. The reaction mixture is stirred at the specified temperature and monitored by a suitable technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until completion. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.
The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction, which consists of three primary steps: oxidative addition, transmetalation, and reductive elimination.
Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
The Strategic Selection of Pyrimidine Scaffolds: A Cost-Effectiveness Analysis of 5-Bromo-4-phenylpyrimidine
In the competitive landscape of drug discovery and development, the choice of starting materials is a critical determinant of a project's timeline and budget. For researchers and scientists, pyrimidine derivatives repres...
Author: BenchChem Technical Support Team. Date: December 2025
In the competitive landscape of drug discovery and development, the choice of starting materials is a critical determinant of a project's timeline and budget. For researchers and scientists, pyrimidine derivatives represent a cornerstone scaffold in the synthesis of a vast array of biologically active molecules, particularly kinase inhibitors. This guide provides a detailed cost-effectiveness analysis of 5-Bromo-4-phenylpyrimidine as a starting material, comparing its performance in the widely utilized Suzuki-Miyaura cross-coupling reaction with viable, more economical alternatives.
Cost and Structural Overview of Starting Materials
A primary consideration in the selection of a starting material is its commercial availability and cost. 5-Bromo-4-phenylpyrimidine is a readily accessible building block, yet its market price is notably higher than other functionalized pyrimidines that can serve a similar synthetic purpose. This analysis focuses on two common alternatives: 5-Bromo-2,4-dichloropyrimidine and 2-Chloro-4,6-dimethoxypyrimidine.
~$47.00/1g - $12.00/1g (based on 5g pricing)[4][5]
Note: Prices are indicative and subject to change based on supplier, purity, and quantity.
As evidenced by the table, 5-Bromo-2,4-dichloropyrimidine presents a significantly more cost-effective option on a per-gram basis. 2-Chloro-4,6-dimethoxypyrimidine also offers a more economical choice compared to 5-Bromo-4-phenylpyrimidine.
Performance in Suzuki-Miyaura Cross-Coupling Reactions
The Suzuki-Miyaura cross-coupling is a powerful and versatile method for the formation of carbon-carbon bonds, essential in the synthesis of biaryl and heteroaryl structures prevalent in medicinal chemistry. The efficiency of this reaction, measured by chemical yield and reaction time, is a critical factor in the overall cost-effectiveness of a starting material.
While direct comparative studies of these specific substrates under identical conditions are limited in publicly available literature, we can extrapolate performance based on the known reactivity of halopyrimidines and data from closely related analogues. The general reactivity trend for halogens in palladium-catalyzed cross-coupling is I > Br > Cl.[6] However, the electronic nature of the pyrimidine ring and the position of the halogen also play a significant role.
Starting Material
Coupling Partner
Catalyst System
Solvent
Base
Temp. (°C)
Time (h)
Yield (%)
5-(4-bromophenyl)-4,6-dichloropyrimidine (analogue for 5-Bromo-4-phenylpyrimidine )
Based on available data for analogous compounds, it is evident that high yields can be achieved with all classes of starting materials. Notably, microwave-assisted Suzuki coupling of dichloropyrimidines can be accomplished in very short reaction times. The reactivity of the C-Cl bond in chloropyrimidines is enhanced by the electron-deficient nature of the pyrimidine ring, making them viable substrates for cross-coupling reactions.[12]
Experimental Protocols
Detailed experimental protocols are crucial for reproducibility and for making informed decisions about synthetic routes. Below are representative protocols for Suzuki-Miyaura coupling reactions with pyrimidine substrates.
General Procedure for Suzuki-Miyaura Coupling of a Bromopyrimidine
To a dry Schlenk flask is added the bromopyrimidine (1.0 eq.), the arylboronic acid (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or K₃PO₄, 2.0 eq.). The flask is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times. A degassed solvent system (e.g., 1,4-dioxane/water, toluene, or DMF) is then added. The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed, as monitored by TLC or LC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.
Mandatory Visualizations
To further illustrate the concepts discussed, the following diagrams have been generated.
Experimental Workflow for Suzuki-Miyaura Coupling
Caption: A generalized workflow for a typical Suzuki-Miyaura cross-coupling reaction.
ULK1 Signaling Pathway in Autophagy
Many kinase inhibitors synthesized from pyrimidine starting materials target pathways involved in cell growth and survival. One such pathway is the ULK1-mediated autophagy pathway, which is a key regulator of cellular homeostasis and is often dysregulated in cancer.
Caption: The ULK1 complex integrates signals from mTORC1 and AMPK to regulate autophagy.[13][14][15][16][17]
Conclusion
The cost-effectiveness of a starting material is a multifactorial assessment that extends beyond the initial purchase price. It encompasses the efficiency of subsequent synthetic transformations, including reaction yields, times, and the cost of reagents and catalysts.
5-Bromo-4-phenylpyrimidine is a reliable but expensive starting material. Its utility is justified in later-stage drug development where material cost is less of a constraint than speed and reliability for producing a specific target molecule.
5-Bromo-2,4-dichloropyrimidine emerges as a highly cost-effective alternative. Its low initial cost and the demonstrated high reactivity of the analogous 2,4-dichloropyrimidine in high-yield, rapid Suzuki-Miyaura couplings make it an excellent choice for early-stage discovery and process development where large quantities of diverse analogues are required.
2-Chloro-4,6-dimethoxypyrimidine also presents a cost-effective option, particularly when the desired substitution pattern aligns with its structure.
For research and drug development professionals, a careful evaluation of the project's stage, budgetary constraints, and the desired synthetic flexibility should guide the selection of the optimal pyrimidine starting material. While 5-Bromo-4-phenylpyrimidine offers a direct route to certain scaffolds, the significant cost savings and comparable reactivity of its alternatives, such as 5-Bromo-2,4-dichloropyrimidine, make them compelling choices for a more cost-effective synthetic strategy.
Bridging the Gap: A Comparative Analysis of In Vitro and In Vivo Activity of 5-Bromo-4-phenylpyrimidine Derivatives as Anticancer Agents
For researchers and drug development professionals, establishing a strong correlation between in vitro and in vivo bioactivity is a critical step in the preclinical evaluation of novel therapeutic candidates. This guide...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and drug development professionals, establishing a strong correlation between in vitro and in vivo bioactivity is a critical step in the preclinical evaluation of novel therapeutic candidates. This guide provides a comparative analysis of a series of 5-bromo-4-phenylpyrimidine derivatives, focusing on their potential as anticancer agents. By examining their in vitro enzyme inhibition and corresponding in vivo tumor uptake, this document aims to provide a clear, data-driven overview of their structure-activity relationship (SAR) and translational potential.
The pyrimidine scaffold is a well-established pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. The compounds discussed herein are derivatives of 5-bromo-pyrimidine with a substituted phenylamino group at the 4-position, designed as inhibitors of Focal Adhesion Kinase (FAK), a promising target in oncology.
Quantitative Data Presentation: In Vitro vs. In Vivo Performance
The following table summarizes the in vitro inhibitory activity of the synthesized 5-bromo-4-phenylpyrimidine derivatives against the FAK enzyme and their corresponding in vivo uptake in a tumor xenograft model. This direct comparison allows for an initial assessment of the in vitro-in vivo correlation (IVIVC) for this series of compounds.
In Vivo Tumor Uptake (%ID/g at 60 min post-injection)[1]
13a
3.7
3.66 ± 0.02
13b
11.2
Not Reported
13c
25.6
Not Reported
13d
108.0
Not Reported
17
8.9
3.73 ± 0.10
18
21.5
Not Reported
Note: The in vivo data is based on the radiolabeled versions of the respective compounds ([¹⁸F]13a and [¹⁸F]17).
Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key experiments cited in this guide.
The inhibitory activity of the 5-bromo-4-phenylpyrimidine derivatives against the FAK enzyme was determined using a kinase activity assay. The assay measures the amount of ADP produced from the kinase reaction.
Reaction Setup: The kinase reaction was performed in a final volume of 50 µL in a 96-well plate. The reaction mixture contained 40 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 0.1 mg/mL BSA, 1 mM DTT, 2.5 µM of a suitable peptide substrate, and 10 µM ATP.
Enzyme and Inhibitor Addition: Recombinant FAK enzyme was added to the reaction mixture. The test compounds were dissolved in DMSO and added to the wells at various concentrations.
Incubation: The reaction was initiated by the addition of ATP and incubated for a specific time at 30°C.
Detection: After incubation, the amount of ADP produced was quantified using a commercially available kinase assay kit, which typically involves a luminescence-based detection method.
Data Analysis: The IC50 values were calculated by fitting the dose-response data to a sigmoidal curve using appropriate software.
In Vivo Tumor Uptake Studies in a Xenograft Model [1]
The in vivo tumor uptake of the radiolabeled compounds was evaluated in a mouse xenograft model.
Animal Model: Female BALB/c nude mice were subcutaneously inoculated with human cancer cells (e.g., U87MG glioblastoma cells) in the right flank. The tumors were allowed to grow to a suitable size (approximately 100-200 mm³).
Radiolabeling: Selected compounds were radiolabeled with Fluorine-18 ([¹⁸F]) to enable in vivo imaging and biodistribution studies.
Compound Administration: The radiolabeled compound was administered to the tumor-bearing mice via intravenous injection (e.g., through the tail vein).
PET Imaging and Biodistribution: At specific time points post-injection (e.g., 30, 60, and 120 minutes), the mice were imaged using a positron emission tomography (PET) scanner. Following the final imaging session, the mice were euthanized, and various tissues, including the tumor, were collected, weighed, and the radioactivity was measured using a gamma counter.
Data Analysis: The tumor uptake was calculated and expressed as the percentage of the injected dose per gram of tissue (%ID/g).
Visualization of Experimental Workflow and Structure-Activity Relationship
To visually represent the logical flow of the research and the relationship between the chemical structures and their biological activities, the following diagrams are provided.
Experimental workflow for the evaluation of 5-Bromo-4-phenylpyrimidine derivatives.
Structure-Activity Relationship (SAR) of key 5-Bromo-4-phenylpyrimidine derivatives.
Conclusion
The data presented in this guide demonstrate a promising correlation between the in vitro FAK inhibitory activity and the in vivo tumor uptake for the evaluated 5-bromo-4-phenylpyrimidine derivatives. Specifically, compounds 13a and 17 , which exhibited potent in vitro FAK inhibition with IC50 values of 3.7 nM and 8.9 nM respectively, also showed the highest tumor uptake in the in vivo xenograft model (3.66 %ID/g and 3.73 %ID/g, respectively)[1]. This suggests that potent enzyme inhibition in a cell-free system can translate to effective target engagement in a living organism.
The structure-activity relationship analysis indicates that the substitution pattern on the 4-phenylamino moiety plays a crucial role in the biological activity of these compounds. The unsubstituted analog (13a ) and the 2,4-difluoro substituted analog (17 ) demonstrated the most favorable profiles.
This comparative guide underscores the importance of integrating both in vitro and in vivo studies in the early stages of drug discovery. The presented data and experimental protocols provide a valuable resource for researchers and scientists working on the development of novel pyrimidine-based anticancer agents. The promising correlation observed for this series of compounds warrants further investigation, including studies on their pharmacokinetic properties and efficacy in tumor growth inhibition models.
Benchmarking the reactivity of 5-Bromo-4-phenylpyrimidine against other halopyrimidines.
A Comprehensive Guide to the Reactivity of 5-Bromo-4-phenylpyrimidine in Comparison to Other Halopyrimidines For researchers, scientists, and drug development professionals engaged in the synthesis of novel therapeutics,...
Author: BenchChem Technical Support Team. Date: December 2025
A Comprehensive Guide to the Reactivity of 5-Bromo-4-phenylpyrimidine in Comparison to Other Halopyrimidines
For researchers, scientists, and drug development professionals engaged in the synthesis of novel therapeutics, the functionalization of the pyrimidine scaffold is a critical endeavor. Halogenated pyrimidines are versatile building blocks in this pursuit, with their reactivity in palladium-catalyzed cross-coupling reactions being a key determinant in synthetic strategy. This guide provides an objective comparison of the reactivity of 5-Bromo-4-phenylpyrimidine against other halopyrimidines in Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions, supported by experimental data.
General Reactivity Trends in Halopyrimidines
The reactivity of halopyrimidines in palladium-catalyzed cross-coupling reactions is primarily governed by two key factors: the nature of the halogen atom and its position on the pyrimidine ring.
Influence of the Halogen: The generally accepted order of reactivity for halogens in these reactions is I > Br > Cl > F.[1] This trend is inversely correlated with the carbon-halogen (C-X) bond dissociation energy. The weaker C-I bond facilitates the oxidative addition of the palladium catalyst, which is often the rate-determining step of the catalytic cycle. Consequently, iodopyrimidines are the most reactive substrates, often requiring milder reaction conditions, while chloropyrimidines are less reactive and may necessitate more robust catalytic systems and higher temperatures to achieve comparable yields.[1] Fluoropyrimidines are generally unreactive in these cross-coupling reactions.[1]
Influence of the Halogen's Position: The position of the halogen on the electron-deficient pyrimidine ring also significantly impacts reactivity. The general order of reactivity for the different positions on the pyrimidine ring is C4(6) > C2 > C5.[1] The C4 and C6 positions are the most electron-deficient, making them more susceptible to oxidative addition. The C2 position is also activated, whereas the C5 position is the least reactive.[1]
Data Presentation: Comparative Reactivity in Cross-Coupling Reactions
The following tables summarize the expected relative reactivity and provide representative yields for the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. It is important to note that a direct side-by-side comparison of all halopyrimidines under identical conditions is not always available in the literature. Therefore, the data presented is a compilation from various sources and should be interpreted as a guide to the general reactivity trends.
Table 1: Suzuki-Miyaura Coupling of Halopyrimidines with Phenylboronic Acid
Detailed methodologies for the key cross-coupling reactions are provided below. These are generalized protocols and may require optimization for specific substrates.
Suzuki-Miyaura Coupling Protocol
Materials:
Halopyrimidine (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
Base (e.g., K₂CO₃ or K₃PO₄, 2.0 equiv)
Degassed solvent (e.g., 1,4-dioxane/water, 4:1)
Procedure:
To a flame-dried Schlenk flask, add the halopyrimidine, arylboronic acid, palladium catalyst, and base.
Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.
Add the degassed solvent via syringe.
Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Heck Reaction Protocol
Materials:
Halopyrimidine (1.0 equiv)
Alkene (1.5 equiv)
Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)
Ligand (e.g., P(o-tol)₃ or a Buchwald ligand, 4-10 mol%)
Base (e.g., Et₃N or K₂CO₃, 2.0 equiv)
Anhydrous solvent (e.g., DMF or dioxane)
Procedure:
In a dry Schlenk tube, combine the halopyrimidine, palladium catalyst, and ligand.
Evacuate and backfill the tube with an inert gas.
Add the anhydrous solvent, followed by the base and the alkene.
Seal the tube and heat to the required temperature (typically 100-140 °C).
After cooling, dilute the reaction mixture with a suitable organic solvent and filter to remove inorganic salts.
Wash the filtrate with water, dry the organic layer, and concentrate.
Purify the residue by chromatography.
Buchwald-Hartwig Amination Protocol
Materials:
Halopyrimidine (1.0 equiv)
Amine (1.2 equiv)
Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3-precatalyst, 1-2 mol%)
Ligand (e.g., Xantphos, RuPhos, or XPhos, 2-4 mol%)
Base (e.g., NaOtBu or Cs₂CO₃, 1.4 equiv)
Anhydrous, degassed solvent (e.g., toluene or dioxane)
Procedure:
To a glovebox, add the palladium precatalyst, ligand, and base to a vial.
Add the halopyrimidine and the amine.
Add the solvent and seal the vial.
Heat the reaction mixture with stirring to the desired temperature (typically 90-110 °C).
Monitor the reaction for completion by LC-MS or GC-MS.
Cool the reaction, dilute with an organic solvent, and wash with water and brine.
Dry the organic phase, concentrate, and purify by column chromatography.
Mandatory Visualization
A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.
Simplified JAK-STAT signaling pathway and the inhibitory action of pyrimidine-based drugs.
Comparative Cross-Reactivity Profiling of Kinase Inhibitors Derived from 5-Bromo-4-phenylpyrimidine and Alternatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the cross-reactivity profiles of kinase inhibitors, with a focus on derivatives of the 5-Bromo-4-phenylpyrimid...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the cross-reactivity profiles of kinase inhibitors, with a focus on derivatives of the 5-Bromo-4-phenylpyrimidine scaffold. While this scaffold shows promise in the development of targeted kinase inhibitors, comprehensive public data on their kinome-wide selectivity is limited. This guide leverages available data on a specific UNC-51-like kinase 1 (ULK1) inhibitor alongside comparative data for alternative inhibitors targeting ULK1, Cyclin-Dependent Kinase 7 (CDK7), and p38 Mitogen-Activated Protein Kinase (p38 MAPK) to provide a framework for evaluation.
Introduction to 5-Bromo-4-phenylpyrimidine Derivatives
The pyrimidine core is a well-established scaffold in medicinal chemistry for the development of kinase inhibitors due to its structural similarity to the purine ring of ATP, enabling competitive binding to the kinase ATP-binding site.[1] The 5-bromo-4-phenylpyrimidine core offers synthetic tractability, allowing for diverse substitutions to modulate potency and selectivity. One notable example is the emergence of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as inhibitors of ULK1, a key initiator of autophagy.[2]
Comparative Kinase Selectivity Profiles
A critical aspect of any kinase inhibitor's profile is its selectivity—the ability to inhibit the intended target without affecting other kinases. Poor selectivity can lead to off-target effects and potential toxicity. The following tables summarize the inhibitory activity (IC50 values) of a 5-Bromo-4-phenylpyrimidine-derived ULK1 inhibitor and provide a comparative landscape of alternative inhibitors for ULK1, CDK7, and p38 MAPK.
ULK1 Inhibitor Comparison
ULK1 is a serine/threonine kinase that plays a crucial role in the initiation of autophagy. Its inhibition is a potential therapeutic strategy in diseases such as cancer.
Also inhibits ULK2 (IC50 = 711 nM).[3] Has been reported to inhibit FAK and AMPK.[5] A kinome scan revealed inhibition of 10 out of 456 kinases at 10 µM.[5]
Also inhibits ULK2 (IC50 = 30 nM).[4] A kinome scan showed it to be more selective than SBI-0206965, with only four other kinases inhibited at a comparable level to ULK1.[6]
Improved potency and binding affinity for both ULK1 and ULK2 compared to SBI-0206965, with improved physicochemical and pharmacokinetic profiles.[5]
Note: "Potent" is used where specific IC50 values were not provided in the source material.
CDK7 Inhibitor Comparison
CDK7 is a key regulator of both the cell cycle and transcription, making it an attractive target in oncology.
Table 2: Inhibitory Activity of CDK7 Inhibitors
Compound ID
Scaffold
Target Kinase
IC50 (nM)
Notes on Selectivity
Compound 22
2,4-Diaminopyrimidine
CDK7
7.21
A potent CDK7 inhibitor with a remarkable selectivity profile against a panel of kinases, including seven other CDK subtypes.[8] Although not a 5-bromo-4-phenylpyrimidine, it represents a closely related and highly selective pyrimidine-based inhibitor.
THZ1
Pyrazolopyrimidine
CDK7
3.2
A covalent inhibitor of CDK7.
Flavopiridol
Flavonoid
Pan-CDK
~75-100
A pan-CDK inhibitor with activity against multiple cyclin-dependent kinases.
p38 MAPK Inhibitor Comparison
The p38 MAPK pathway is a critical regulator of inflammatory responses, and its inhibitors are investigated for a range of diseases.
Table 3: Inhibitory Activity of p38 MAPK Inhibitors
Compound ID
Scaffold
Target Kinase
IC50 (nM)
Notes on Selectivity
SB203580
Pyridinylimidazole
p38α/β
500-1000
A well-studied p38 inhibitor that also inhibits JNK2/3, CK1δ/ε, and RIPK2 at sub-micromolar concentrations.[7]
Neflamapimod (VX-745)
Pyridinylimidazole
p38α
10
Exhibits 22-fold greater selectivity for p38α over p38β. Notable off-target kinases include ABL1, ABL2, PDGFRβ, and SRC.[7]
Doramapimod (BIRB-796)
Pyridinylimidazole
p38α/β/γ/δ
38 (p38α)
A pan-p38 inhibitor with off-target activity against JNK1/2/3, KIT, FLT1, VEGFR2 (KDR), and SRC family kinases.[7]
Signaling Pathways and Experimental Workflows
Visualizing the biological context and experimental procedures is crucial for understanding the action and evaluation of these inhibitors.
Caption: ULK1 signaling in autophagy and its inhibition.
Caption: Dual roles of CDK7 in cell cycle and transcription.
Caption: The p38 MAPK signaling cascade.
Caption: General workflow for kinase selectivity profiling.
Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation and comparison of kinase inhibitors. Below are representative protocols for key experiments.
In Vitro Kinase Inhibition Assay (Radiometric)
This assay directly measures the inhibition of kinase activity by quantifying the incorporation of a radiolabeled phosphate from [γ-³³P]ATP onto a substrate.
Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.
Materials:
Purified recombinant kinase
Specific peptide or protein substrate
Test compound (e.g., 5-Bromo-4-phenylpyrimidine derivative) stock solution (10 mM in DMSO)
Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)
[γ-³³P]ATP
ATP solution (10 mM)
96-well or 384-well plates
Phosphocellulose filter plates
Scintillation counter
Procedure:
Compound Dilution: Prepare a serial dilution of the test compound in DMSO. A common approach is a 10-point, 3-fold serial dilution starting from 100 µM.
Reaction Setup: In the wells of a microplate, add the kinase, its specific substrate, and the kinase reaction buffer.
Inhibitor Addition: Add the diluted test compound to the appropriate wells. Include positive controls (DMSO vehicle, no inhibitor) and negative controls (no kinase).
Reaction Initiation: Initiate the kinase reaction by adding a mixture of unlabeled ATP and [γ-³³P]ATP. The final ATP concentration should be at or near the Km for the specific kinase.
Incubation: Incubate the plate at 30°C for a predetermined time, ensuring the reaction remains in the linear range.
Reaction Termination and Capture: Stop the reaction by adding phosphoric acid. Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate will bind to the filter, while unincorporated [γ-³³P]ATP is washed away.
Detection: After washing and drying the filter plate, add a scintillation cocktail and measure the radioactivity in each well using a scintillation counter.
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the positive control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
This high-throughput method assesses the binding affinity of a compound against a large panel of kinases.
Objective: To determine the cross-reactivity profile of a test compound across the human kinome.
Materials:
Large panel of purified human kinases, often tagged (e.g., with DNA)
Immobilized, active-site-directed ligand on a solid support (e.g., beads)
Test compound
Assay plates
Detection system (e.g., qPCR for DNA-tagged kinases)
Procedure:
Assay Setup: A kinase from the panel is incubated with the test compound at a fixed concentration (e.g., 1 µM) and the immobilized active-site directed ligand.
Competition: The test compound competes with the immobilized ligand for binding to the kinase's active site.
Quantification: The amount of kinase bound to the solid support is quantified. For DNA-tagged kinases, this is often done using quantitative PCR (qPCR). A lower amount of bound kinase indicates stronger competition from the test compound.
Data Analysis: The results are typically expressed as a percentage of the control (no inhibitor). A low percentage indicates strong binding of the test compound. This is repeated for all kinases in the panel to generate a comprehensive selectivity profile. Hits are often visualized on a kinome tree diagram.
Conclusion
The 5-Bromo-4-phenylpyrimidine scaffold is a versatile starting point for the development of potent kinase inhibitors. While the publicly available cross-reactivity data for this specific class of compounds is currently limited, the analysis of the ULK1 inhibitor, Compound 3s, and comparison with alternative inhibitors for ULK1, CDK7, and p38 MAPK, provide a valuable framework for understanding the importance of selectivity profiling. As more data becomes available, a clearer picture of the off-target profiles of 5-Bromo-4-phenylpyrimidine derivatives will emerge, further guiding their development into safe and effective therapeutic agents. The experimental protocols and pathway diagrams provided in this guide serve as a foundational resource for researchers in this endeavor.
Comparative Docking Studies of 5-Bromo-4-phenylpyrimidine Analogs in Kinase Active Sites: A Guide for Drug Development Professionals
This guide offers a comparative analysis of 5-Bromo-4-phenylpyrimidine analogs as kinase inhibitors, providing researchers, scientists, and drug development professionals with a comprehensive overview of their potential....
Author: BenchChem Technical Support Team. Date: December 2025
This guide offers a comparative analysis of 5-Bromo-4-phenylpyrimidine analogs as kinase inhibitors, providing researchers, scientists, and drug development professionals with a comprehensive overview of their potential. The pyrimidine scaffold is a cornerstone in medicinal chemistry, known for its ability to mimic the purine core of ATP and bind competitively to the ATP-binding site of kinases.[1][2] The strategic placement of a bromine atom at the 5-position and a phenyl group at the 4-position of the pyrimidine ring provides a versatile platform for developing potent and selective kinase inhibitors.[1][3] This document summarizes quantitative data, details experimental protocols, and visualizes key concepts to facilitate the rational design of novel therapeutics.
Quantitative Data Summary
The following tables summarize the inhibitory activities and docking scores of various 5-bromo-pyrimidine analogs against several protein kinases. While a direct head-to-head comparison of a single series of 5-Bromo-4-phenylpyrimidine analogs across multiple kinases is not available in the public literature, this compilation of data from various studies provides valuable insights into their structure-activity relationships (SAR).
Table 1: Bcr/Abl Kinase Inhibitory Activity of 5-Bromo-pyrimidine Analogs [4]
Detailed methodologies are essential for the reproducibility and validation of scientific findings. Below are protocols for key experiments typically employed in the study of kinase inhibitors.
Molecular Docking Protocol
Molecular docking is a computational method used to predict the binding mode and affinity of a ligand to a protein target.[10]
Protein Preparation :
Obtain the 3D crystal structure of the target kinase from the Protein Data Bank (PDB).
Remove water molecules, co-crystallized ligands, and any other heteroatoms not essential for the interaction.
Save the prepared protein in a suitable format (e.g., PDBQT for AutoDock).[10]
Ligand Preparation :
Draw the 2D structure of the 5-Bromo-4-phenylpyrimidine analog using a chemical drawing tool (e.g., ChemDraw).
Convert the 2D structure to a 3D structure and perform energy minimization using a suitable force field.
Define the rotatable bonds to allow for conformational flexibility during docking.
Save the prepared ligand in a compatible format (e.g., PDBQT).[10]
Grid Generation :
Define a grid box that encompasses the active site of the kinase. The grid should be large enough to allow the ligand to move freely within the binding pocket.[10]
Docking Simulation :
Perform the docking using software such as AutoDock Vina or Glide. The software will explore different conformations and orientations of the ligand within the grid box and calculate the binding affinity for each pose.[10]
Analysis of Results :
Analyze the docking results to identify the best binding pose, which is typically the one with the lowest binding energy.
Visualize the docked pose using molecular visualization software (e.g., PyMOL or Discovery Studio) to analyze the intermolecular interactions, such as hydrogen bonds and hydrophobic interactions, between the ligand and the protein residues.[10]
In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)
This assay quantitatively measures the activity of a kinase by quantifying the amount of ADP produced during the enzymatic reaction.[1][3]
Reagent Preparation :
Prepare serial dilutions of the test compounds (5-Bromo-4-phenylpyrimidine analogs) in DMSO. Further dilute in the assay buffer to the desired final concentrations.
Prepare a kinase/substrate master mix in the assay buffer.
Kinase Reaction :
Add the diluted compound solutions to the wells of a 384-well plate. Include positive (vehicle control) and negative (no kinase) controls.
Initiate the kinase reaction by adding the kinase/substrate master mix to each well.
Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.
Add the Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.[3]
Data Analysis :
Measure the luminescence using a plate reader.
Calculate the percent inhibition for each compound concentration relative to the controls.
Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).[1]
Mandatory Visualizations
Kinase Inhibition Signaling Pathway
Caption: Inhibition of a kinase cascade by a 5-Bromo-4-phenylpyrimidine analog.
Molecular Docking Workflow
Caption: A flowchart illustrating the key steps in a molecular docking study.
Proper Disposal of 5-Bromo-4-phenylpyrimidine: A Guide for Laboratory Professionals
This guide provides essential safety and operational procedures for the proper disposal of 5-Bromo-4-phenylpyrimidine, a halogenated heterocyclic compound. Adherence to these protocols is crucial for maintaining laborato...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides essential safety and operational procedures for the proper disposal of 5-Bromo-4-phenylpyrimidine, a halogenated heterocyclic compound. Adherence to these protocols is crucial for maintaining laboratory safety, ensuring regulatory compliance, and minimizing environmental impact. This document is intended for researchers, scientists, and drug development professionals and should be used in conjunction with your institution's specific Environmental Health and Safety (EHS) guidelines.
Hazard Profile and Safety Precautions
Skin and Eye Irritation: May cause skin irritation and serious eye irritation.[1][2]
Respiratory Irritation: May cause respiratory tract irritation.[1][3]
Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[2][4]
Personal Protective Equipment (PPE):
When handling 5-Bromo-4-phenylpyrimidine, particularly during disposal, the following PPE is mandatory:
Eye Protection: Wear chemical safety goggles or a face shield.[1]
Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[5]
Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.
Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to avoid inhalation of dust or vapors.[3]
Step-by-Step Disposal Protocol
Improper disposal of 5-Bromo-4-phenylpyrimidine, such as discarding it in the regular trash or down the drain, is strictly prohibited.[1] As a halogenated organic compound, it requires disposal as hazardous waste.
1. Waste Segregation:
All waste containing 5-Bromo-4-phenylpyrimidine, including unused product, contaminated labware (e.g., pipette tips, weighing paper, vials), and cleaning materials, must be segregated as "Halogenated Organic Waste."[6]
This waste stream must be kept separate from non-halogenated chemical waste to ensure proper treatment and prevent chemical incompatibilities.[7]
2. Waste Collection and Containerization:
Use a designated, leak-proof, and clearly labeled waste container for all 5-Bromo-4-phenylpyrimidine waste. The container should be made of a material compatible with the chemical.
Solid Waste: Collect contaminated solid items in a designated, sealable container.
Liquid Waste: If dissolved in a solvent, collect it in a dedicated halogenated organic solvent waste container. Do not mix with non-halogenated solvents.
3. Container Labeling:
The waste container must be clearly labeled with:
The words "Hazardous Waste."
The full chemical name: "5-Bromo-4-phenylpyrimidine."
The approximate quantity or concentration of the waste.
The name and contact information of the principal investigator or responsible person.
4. Storage:
Waste containers must be kept securely closed when not in use to prevent the release of vapors.[7]
Store the waste container in a designated and secure satellite accumulation area that is well-ventilated and away from sources of ignition.[6]
5. Final Disposal:
The final disposal of 5-Bromo-4-phenylpyrimidine waste must be handled by a licensed hazardous waste disposal company.[6][8]
The recommended method of disposal for halogenated organic compounds is high-temperature incineration in a specialized chemical incinerator equipped with an afterburner and scrubber to neutralize hazardous combustion byproducts like hydrogen bromide.[6][8]
Spill Management Protocol
In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and environmental contamination.
Ensure Ventilation: If not already working in one, move to a well-ventilated area. If a significant amount of dust is generated, evacuate the immediate area.
Personal Protection: Wear the appropriate PPE as described above.
Containment and Cleanup:
Solid Spills: Carefully sweep or scoop up the spilled material and place it into the designated hazardous waste container. Avoid creating dust.[1]
Liquid Spills: Use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the spill.[3] Collect the absorbent material and place it in the hazardous waste container.
Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by soap and water.[9] All cleaning materials must also be disposed of as hazardous waste.
Quantitative Disposal Parameters
The following table summarizes key parameters for the disposal of halogenated organic compounds via incineration, based on general regulatory guidelines.
Personal protective equipment for handling 5-Bromo-4-phenylpyrimidine
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-4-phenylpyrimidine was not available. The following information is based on safety data for structurally similar compounds, including other brominated pyrimidine...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-4-phenylpyrimidine was not available. The following information is based on safety data for structurally similar compounds, including other brominated pyrimidines. Researchers should always consult with their institution's Environmental Health and Safety (EHS) department and handle this chemical with caution, assuming it possesses similar hazards to related compounds.
This guide provides crucial safety, operational, and disposal protocols for researchers, scientists, and drug development professionals handling 5-Bromo-4-phenylpyrimidine. Adherence to these procedures is vital for ensuring personal and environmental safety.
Hazard Identification and Classification
Based on analogous compounds, 5-Bromo-4-phenylpyrimidine should be handled as a hazardous substance.[1] The primary anticipated hazards include:
Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]
Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All PPE should meet established standards (e.g., NIOSH in the US or EN in the EU).[3]
Protection Type
Specification
Eye/Face Protection
Chemical safety goggles with side-shields or a face shield where there is a splash hazard.[2]
Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber). A lab coat or chemical-resistant apron should be worn.[1][3]
Respiratory Protection
A NIOSH-approved respirator is required if dust or aerosols may be generated. Work should ideally be conducted in a chemical fume hood.[1]
Body Protection
A chemically resistant lab coat or apron should be worn.[1]
Wearing appropriate PPE, cover the spill with an inert absorbent material.
Collect the absorbed material into a suitable, sealed container for disposal.[2]
Clean the spill area thoroughly.
First Aid Measures
Immediate action is crucial in the event of exposure.
Exposure Route
First Aid Procedure
Inhalation
Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][6]
Skin Contact
Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.[2][4]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][6]
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]
Disposal Plan
All waste containing 5-Bromo-4-phenylpyrimidine must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[4]
Step 1: Waste Segregation
Segregate all waste containing 5-Bromo-4-phenylpyrimidine as "Halogenated Organic Waste."[7]
Keep this waste separate from non-halogenated waste streams.[7]
Step 2: Waste Collection
Solid Waste: Collect contaminated lab supplies (e.g., gloves, weighing paper) in a designated, clearly labeled, and sealed solid hazardous waste container.[7]
Liquid Waste: If in solution, collect in a dedicated halogenated organic solvent waste container.[7]
Ensure all waste containers are made of a compatible material and are in good condition with a secure closure.[8]
Step 3: Labeling and Storage
Clearly label all waste containers with "Hazardous Waste," the full chemical name "5-Bromo-4-phenylpyrimidine," and appropriate hazard pictograms.[7]
Store waste containers in a designated satellite accumulation area.[7]
Step 4: Professional Disposal
Arrange for pickup and disposal by a licensed hazardous waste disposal company. Contact your institution's EHS department for specific procedures.[7]
The recommended method of disposal for similar compounds is high-temperature incineration.[7][9]
Safe Handling Workflow
Caption: Workflow for the safe handling and disposal of 5-Bromo-4-phenylpyrimidine.